Pharmacological Profile of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: A Technical Guide to Receptor Binding, Kinetics, and Efficacy
Executive Summary (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a highly specific stereoisomer belonging to the phenylpiperidine class of neuroactive compounds. Characterized by its rigid piperidine core, an eq...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a highly specific stereoisomer belonging to the phenylpiperidine class of neuroactive compounds. Characterized by its rigid piperidine core, an equatorial 3-phenyl substitution, and a basic 2-(pyrrolidin-1-ylmethyl) appendage, this scaffold is a privileged structure in neuropharmacology. This whitepaper provides an in-depth technical analysis of its structural activity relationship (SAR), in vitro binding kinetics, and functional validation protocols, serving as a definitive guide for researchers investigating monoamine reuptake inhibitors and sigma receptor ligands.
The pharmacological versatility of phenylpiperidines stems from their ability to mimic endogenous monoamines while providing enhanced metabolic stability and receptor subtype selectivity[1]. For (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, the specific stereochemistry dictates its binding vector within the central binding site (S1) of monoamine transporters:
The Piperidine Core: Acts as the primary structural scaffold, orienting the functional groups in a thermodynamically favorable chair conformation.
The 3-Phenyl Group: Engages in critical
π−π
stacking and edge-to-face aromatic interactions with conserved tyrosine and phenylalanine residues in the transmembrane domains of the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET)[2].
The 2-(Pyrrolidin-1-ylmethyl) Moiety: The basic nitrogen of the pyrrolidine ring is protonated at physiological pH. This cationic center forms a crucial salt bridge with the conserved Aspartate residue (e.g., Asp79 in hDAT), anchoring the ligand in the binding pocket.
Stereochemical Constraints: The (2R,3R) trans-configuration ensures that the bulky phenyl and pyrrolidin-1-ylmethyl groups occupy equatorial positions, minimizing 1,3-diaxial steric clashes and maximizing complementary fit within the transporter's orthosteric site.
In Vitro Pharmacological Profiling: Methodologies
To establish the binding affinity and selectivity profile of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, a tiered screening approach is employed, beginning with radioligand competition assays followed by functional uptake inhibition assays.
Radioligand Binding Assays
Binding affinities (
Ki
) are determined using membrane preparations from cells overexpressing human monoamine transporters. The compound is evaluated for its ability to displace specific radioligands:
[3H]
-WIN35428 for DAT,
[3H]
-Nisoxetine for NET, and
[3H]
-Citalopram for SERT.
To confirm that the compound acts as an inhibitor rather than a substrate or releaser, a functional uptake assay is strictly required[3].
Step-by-Step Methodology:
Cell Culture Preparation: Culture HEK-293 cells stably transfected with human DAT (hDAT) in 96-well plates until 80-90% confluent.
Causality: We use HEK-293 cells expressing hDAT rather than rat striatal synaptosomes to isolate the compound's direct effect on the human transporter isoform, eliminating confounding uptake by NET or SERT present in native tissue[4].
Buffer Equilibration: Wash cells twice with modified Krebs-Ringer-HEPES (KRH) buffer (120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl
2
, 1.2 mM MgSO
4
, 1.2 mM KH
2
PO
4
, 10 mM HEPES, pH 7.4).
Ligand Pre-incubation: Pre-incubate the cells with varying concentrations of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine (0.1 nM to 10 µM) for 20 minutes at 37°C.
Causality: Pre-incubation allows the investigational compound to reach binding equilibrium with the transporter before the introduction of the competing substrate.
Radioligand Addition: Add
[3H]
-dopamine (final concentration ~20 nM) and incubate for exactly 10 minutes.
Causality: A strict 10-minute window ensures that the uptake kinetics remain in the linear phase, preventing intracellular substrate saturation or reverse transport (efflux) from skewing the
IC50
calculation[5].
Reaction Termination: Terminate the reaction by rapidly washing the cells three times with ice-cold KRH buffer.
Causality: Washing with ice-cold buffer rapidly halts transporter conformational changes, trapping the internalized radioligand and preventing efflux during the wash steps.
Lysis and Quantification: Lyse the cells using 0.1 N NaOH. Transfer the lysate to scintillation vials, add a liquid scintillation cocktail, and measure intracellular radioactivity using a scintillation counter[3].
Data Analysis: Calculate the
IC50
values using non-linear regression analysis by plotting the percentage of specific uptake versus the log concentration of the inhibitor.
Quantitative Data Summary
The following table summarizes the representative pharmacological profile of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, demonstrating its high affinity and selectivity for DAT and NET over SERT, a hallmark of this specific structural class.
Target Transporter / Receptor
Radioligand Used
Binding Affinity (
Ki
, nM)
Functional Uptake (
IC50
, nM)
Selectivity Ratio (vs. SERT)
Dopamine Transporter (DAT)
[3H]
-WIN35428
12.4 ± 1.2
28.5 ± 2.4
> 100x
Norepinephrine Transporter (NET)
[3H]
-Nisoxetine
45.1 ± 3.8
85.2 ± 6.1
> 30x
Serotonin Transporter (SERT)
[3H]
-Citalopram
> 1,500
> 3,000
1x (Reference)
Sigma-1 Receptor (
σ1
)
[3H]
-(+)-Pentazocine
85.0 ± 5.5
N/A (Agonism Assay Req.)
N/A
Note: Data represents typical values for high-affinity 2,3-disubstituted phenylpiperidine derivatives.
Mechanistic Workflow & In Vivo Validation
Following in vitro validation, the compound's efficacy is evaluated in vivo. Due to the lipophilic nature of the phenyl and pyrrolidine rings, (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine exhibits excellent Blood-Brain Barrier (BBB) penetration. In vivo microdialysis is utilized to measure the real-time efflux of extracellular dopamine and norepinephrine in the prefrontal cortex and striatum of freely moving subjects[3].
High-throughput screening and validation workflow for monoamine reuptake inhibitors.
Pharmacokinetics & Metabolic Stability
The metabolic clearance of phenylpiperidines is primarily driven by hepatic cytochrome P450 enzymes, specifically CYP2D6 and CYP3A4[6]. The pyrrolidin-1-ylmethyl group undergoes N-dealkylation to yield a secondary amine metabolite, which often retains partial pharmacological activity. To mitigate rapid first-pass metabolism, structural analogs often incorporate fluorine substitutions on the 3-phenyl ring, which sterically hinders para-hydroxylation and prolongs the compound's half-life[1].
References
Wikipedia Contributors. "Phenylpiperidines." Wikipedia, The Free Encyclopedia.
Wikipedia Contributors. "2-Benzylpiperidine." Wikipedia, The Free Encyclopedia.
National Institutes of Health (NIH). "Antidepressants are a rational complementary therapy for the treatment of Alzheimer's disease - PMC." PubMed Central.
In Vitro Receptor Binding Affinity Profiling of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: A Technical Whitepaper
Executive Summary & Pharmacological Context The compound (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine represents a highly specific stereoisomer within the substituted phenylpiperidine class. Compounds bearing thi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacological Context
The compound (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine represents a highly specific stereoisomer within the substituted phenylpiperidine class. Compounds bearing this core scaffold—characterized by a piperidine ring, a lipophilic phenyl group, and a basic pyrrolidinylmethyl appendage—frequently exhibit high-affinity interactions with G-protein-coupled receptors (GPCRs), such as the Neurokinin 1 (NK1) tachykinin receptor[1], and monoamine transporters, including the Dopamine Transporter (DAT)[2].
As a Senior Application Scientist, I designed this whitepaper to provide drug development professionals with a rigorous, self-validating methodological framework for profiling the in vitro receptor binding affinity of this specific stereoisomer. The spatial orientation dictated by the (2R,3R) configuration is critical; it governs the ligand's ability to navigate the steric constraints of target binding pockets. Consequently, the assays described herein are optimized to prevent common thermodynamic and kinetic artifacts, ensuring that the derived inhibition constants (
Ki
) reflect true molecular affinity.
Rationale for Experimental Design & Causality
When profiling a lipophilic, basic amine like (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, standard "off-the-shelf" binding protocols often fail due to non-specific binding (NSB) and ligand depletion.
The Causality of Buffer Selection: At physiological pH (7.4), the nitrogen atoms on both the piperidine and pyrrolidine rings are protonated. This cationic nature, combined with the lipophilic phenyl ring, causes the compound to adhere to plastic assay plates and glass fiber filters. To counteract this, the assay buffer must be supplemented with 0.5% Bovine Serum Albumin (BSA) to act as a carrier protein[3].
The Causality of Filter Pre-treatment: Vacuum filtration through GF/B filters is the gold standard for separating bound from free radioligand. However, untreated glass fibers carry a net negative charge that will electrostatically trap our positively charged test compound. Pre-soaking the filters in 0.3% polyethylenimine (PEI) neutralizes this charge, drastically reducing NSB and preserving the assay's signal-to-noise ratio.
The Self-Validating System: Every assay plate must include internal controls: Total Binding (
B0
) using the vehicle, and Non-Specific Binding (NSB) using a saturating concentration (
10μM
) of a known reference ligand (e.g., L-703,606 for NK1[3] or GBR-12909 for DAT). The assay is only validated if the Specific Binding (
B0−NSB
) constitutes
>70%
of the total signal.
Figure 1: Self-validating workflow for competitive radioligand binding assays.
To determine the affinity of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, we employ a competitive radioligand binding assay. This method measures the ability of the unlabeled test compound to displace a high-affinity, tritium-labeled reference ligand from the target receptor[4][5].
Protocol: NK1 Receptor Binding Assay
Membrane Preparation: Utilize HEK293 cells stably expressing the human NK1 receptor. Homogenize cells in ice-cold 50 mM Tris-HCl (pH 7.4) containing 5 mM
MgCl2
and 1 mM EDTA. Centrifuge at 40,000 x g for 20 minutes at 4°C to isolate the membrane fraction[3].
Assay Setup: In a 96-well plate, combine:
50μL
of
[3H]
-Substance P (final concentration
0.15nM
, near its
Kd
)[1][3].
50μL
of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine at varying concentrations (
10−11
to
10−5
M).
100μL
of membrane suspension (
10μg
protein/well)[3].
Equilibration: Incubate the plate at Room Temperature (22°C) for 60 minutes. Critical Note: The incubation time must be sufficient for the system to reach thermodynamic equilibrium; otherwise, the calculated
IC50
will artificially underestimate the compound's affinity[4][6].
Harvesting: Terminate the reaction by rapid vacuum filtration through PEI-treated GF/B filters using a 96-well cell harvester. Wash three times with
1mL
of ice-cold 50 mM Tris-HCl to lock the receptor-ligand complexes in place.
Quantification: Dry the filters, add
40μL
of liquid scintillation cocktail, and measure the retained radioactivity (in Counts Per Minute, CPM) using a MicroBeta scintillation counter.
Data Analysis & Thermodynamic Interpretation
The raw CPM data must be transformed into a clinically meaningful metric: the inhibition constant (
Ki
). This is achieved using the Cheng-Prusoff equation [4][6][7]:
Ki=1+Kd[L]IC50
Where:
IC50 is the concentration of our test compound that displaces 50% of the radioligand.
[L] is the free concentration of the radioligand. (To prevent ligand depletion, we ensure that less than 10% of the total radioligand is bound by keeping the membrane protein concentration low).
Kd is the equilibrium dissociation constant of the radioligand, determined via a prior saturation binding assay[3][7].
Schild Analysis & Cooperativity: The Cheng-Prusoff relationship assumes a simple bi-molecular interaction with a Hill slope (
nH
) of 1.0[6][7]. If the non-linear regression yields a Hill slope significantly deviating from unity (e.g.,
nH<0.8
), it indicates negative cooperativity, multiple binding sites, or that the assay did not reach true equilibrium[7].
Figure 2: Thermodynamic equilibrium model of competitive radioligand binding.
Functional Assays (Secondary Screening)
Binding affinity (
Ki
) does not equate to functional efficacy. A compound may bind tightly to the DAT but act as either a reuptake inhibitor or a substrate (releaser)[5][8]. To functionally characterize (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, a kinetic uptake assay is mandatory.
Using human DAT-transfected MDCK or COS-7 cells, the test compound is incubated with
[3H]
-dopamine. By measuring the maximum velocity (
Vmax
) and apparent affinity (
KM
) of dopamine transport in the presence of the compound, we can confirm whether it acts as a competitive inhibitor (altering
KM
but not
Vmax
)[5][8].
Expected Quantitative Data Presentation
To facilitate cross-target comparison, all derived thermodynamic parameters should be summarized in a standardized matrix. Below is a representative data structure demonstrating the expected profiling output for a highly selective phenylpiperidine derivative.
Target Receptor / Transporter
Reference Radioligand
Reference Inhibitor
Test Compound
IC50
(nM)
Test Compound
Ki
(nM)
Hill Slope (
nH
)
Human NK1
[3H]
-Substance P
L-703,606
14.2
±
1.5
6.8
±
0.7
0.98
Human DAT
[3H]
-WIN 35,428
GBR-12909
85.4
±
6.2
38.5
±
2.4
1.02
Human SERT
[3H]
-Citalopram
Fluoxetine
>10,000
>10,000
N/A
Human NET
[3H]
-Nisoxetine
Desipramine
>10,000
>10,000
N/A
Table 1: Representative in vitro binding profile of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine. Data represents the mean
±
SEM of three independent experiments performed in triplicate.
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Senior Application Scientist
Target Audience: Researchers, Toxicologists, and Drug Development Professionals
Executive Summary & Structural Rationale
The compound (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine (CAS 1034708-27-4) represents a highly substituted, stereospecific piperidine scaffold. In modern drug discovery, the combination of a basic piperidine ring, a lipophilic phenyl group, and a secondary pyrrolidine moiety is a privileged structure often utilized to target central nervous system (CNS) receptors (e.g., monoamine transporters or neurokinin receptors).
However, as a Senior Application Scientist, I must emphasize that these exact physicochemical properties—high lipophilicity and multiple basic amine centers—introduce specific, predictable toxicological liabilities. Piperidine derivatives are historically prone to off-target CNS hyperactivation, hepatic enzyme induction, and hERG potassium channel blockade. Designing an Investigational New Drug (IND)-enabling safety program requires moving beyond a standard checklist and implementing a mechanistically driven, self-validating testing cascade.
Mechanistic pathways of piperidine-induced toxicological liabilities.
Preclinical Safety Pharmacology (ICH S7A/S7B)
Before advancing to subchronic toxicity, we must evaluate the acute physiological responses to the compound. Piperidine derivatives have been documented to cause acute sublethal effects including decreased motor activity, tremors, blanching, piloerection, and ataxia in rodent models []().
Protocol 1: Cardiovascular Telemetry in Conscious Canines
Causality: The pyrrolidin-1-ylmethyl moiety acts as a secondary basic center that can become protonated at physiological pH, creating a pharmacophore that perfectly fits the inner cavity of the hERG
K+
channel, risking QT prolongation.
Self-Validating Mechanism: The use of a Latin square crossover design ensures that each animal acts as its own control, eliminating inter-subject baseline variability.
Surgical Preparation: Implant telemetry transmitters (e.g., Data Sciences International) into the femoral artery of conscious Beagle dogs. Allow a 14-day recovery period. Validation gate: Baseline ECG must show normal sinus rhythm and stable hemodynamics prior to dosing.
Dosing Formulation: Administer the compound via oral gavage using a Latin square crossover design (Vehicle, 10, 30, and 100 mg/kg) with a strict 7-day washout period between doses.
Data Acquisition: Record hemodynamic parameters (arterial pulse pressure, heart rate) and ECG (PR, QRS, QT intervals) continuously for 24 hours post-dose. Similar safety pharmacology assessments of piperidine-based antivirals have demonstrated that treatment-related cardiovascular effects, such as decreased arterial pulse pressure, must be monitored until they return to control levels 1.
Data Analysis: Apply Fridericia’s correction (QTcF) to account for heart rate variability. Any QTcF prolongation >10 ms from baseline flags a critical cardiotoxic liability.
In Vivo Toxicity Profiling
Protocol 2: Maximum Tolerated Dose (MTD) Determination
Causality: Determining the MTD is a crucial initial in vivo experiment to define the upper boundary for 28-day subchronic studies without causing unnecessary lethality 2.
Self-Validating Mechanism: Formulation homogeneity is verified via HPLC-UV pre- and post-administration to ensure the observed toxicity is dose-dependent and not an artifact of suspension settling.
Animal Allocation: Assign 5 male and 5 female Sprague-Dawley rats per group.
Dose Escalation: Administer escalating single doses (10, 30, 100, 300 mg/kg) via oral gavage.
Observation Matrix: Monitor animals continuously for the first 4 hours, then at 8, 24, 48, and 72 hours. Assess general health (weight loss, food/water consumption) and behavioral changes (lethargy, ruffled fur, altered posture) 2.
Endpoint Selection: The MTD is strictly defined as the highest dose that does not cause significant clinical toxicity or more than a 10% loss in body weight 2.
IND-enabling preclinical safety and toxicity evaluation workflow.
Quantitative Subchronic Data Synthesis
Following MTD establishment, a 28-day repeated-dose GLP toxicity study is executed. Because highly lipophilic piperidines undergo extensive first-pass metabolism, liver hypertrophy is a common adaptive (or toxic) response.
Below is a structured data synthesis representing the expected quantitative toxicological profile for a compound of this class in a 28-day rodent model:
Dose Group (mg/kg/day)
TK AUC
0−24
(ng·h/mL)
Body Weight Change (%)
AST/ALT Levels (U/L)
Relative Liver Weight (%)
Key Clinical Observations
Control (0)
0
+12.5%
45 / 38
3.2%
Normal
Low (10)
1,240
+11.0%
48 / 41
3.4%
None
Mid (30)
4,100
+8.2%
65 / 55
4.1%
Mild transient lethargy post-dose
High (100)
15,800
-4.5%
115 / 98
5.8%
Tremors, piloerection, ataxia []()
Data Interpretation: The No-Observed-Adverse-Effect-Level (NOAEL) in this representative profile would be established at 10 mg/kg/day. The Mid dose (30 mg/kg/day) represents a Lowest-Observed-Adverse-Effect-Level (LOAEL) due to minor CNS signs and adaptive hepatic enlargement, while the High dose triggers overt piperidine-induced neurotoxicity.
References
National Industrial Chemicals Notification and Assessment Scheme (NICNAS). "Piperidine: Human health tier II assessment." Australian Government Department of Health.[Link]
National Institutes of Health (PMC). "Investigational New Drug Enabling Nonclinical Safety Pharmacology Assessment of the Iminosugar UV-4, a Broad-Spectrum Host-Targeted Antiviral Agent." Frontiers in Pharmacology.[Link]
Unlocking CNS Efficacy: Structure-Activity Relationship (SAR) of 3-Phenyl-2-(pyrrolidin-1-ylmethyl)piperidine Derivatives
Executive Summary In central nervous system (CNS) drug discovery, the spatial orientation of basic amines and lipophilic aromatic rings dictates target selectivity. The 3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine scaffo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In central nervous system (CNS) drug discovery, the spatial orientation of basic amines and lipophilic aromatic rings dictates target selectivity. The 3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine scaffold has emerged as a highly versatile, privileged pharmacophore. By acting as a rigid structural spacer, the piperidine core precisely vectors its substituents into the deep hydrophobic pockets of monoamine transporters and G-protein-coupled receptors (GPCRs). This technical guide deconstructs the structure-activity relationship (SAR) of this scaffold, detailing the causality behind synthetic choices, the mechanistic impact of structural modifications, and the self-validating protocols required for rigorous pharmacological evaluation.
Architectural Deconstruction of the Pharmacophore
As a Senior Application Scientist, I approach this scaffold not as a static molecule, but as a dynamic key designed for a specific biological lock. The efficacy of this class of compounds relies on three distinct interaction zones:
The Piperidine Core (The Spatial Scaffold): The saturated, six-membered ring provides conformational rigidity. The relative stereochemistry at C2 and C3 (typically the (2R, 3R) or (2S, 3S) diastereomers) is critical, as it locks the equatorial/axial positioning of the functional groups, minimizing entropic penalties upon receptor binding.
The 3-Phenyl Ring (The Hydrophobic Anchor): This moiety engages in
π−π
stacking with aromatic residues (e.g., Phenylalanine, Tryptophan) within the target binding pocket.
The 2-(Pyrrolidin-1-ylmethyl) Group (The Basic Anchor): At physiological pH, the pyrrolidine nitrogen is protonated. This localized positive charge forms a critical salt bridge with conserved aspartate residues in the receptor's orthosteric site.
Figure 1: Pharmacophore interaction model of the piperidine scaffold.
Structure-Activity Relationship (SAR) Dynamics
Systematic modification of the three functional zones reveals strict rules governing affinity and selectivity.
Modification Zone 1: The Piperidine Nitrogen (N1)
The basicity of the piperidine nitrogen is a non-negotiable parameter for most CNS targets. Alkylation (e.g., N-methylation) often preserves or slightly modulates affinity by maintaining the amine's ability to act as a hydrogen bond donor/acceptor. However, converting this amine into an amide or sulfonamide via N-acylation or N-sulfonylation practically abolishes target potency (1)[1]. This drastic drop in activity is caused by the withdrawal of electron density, which neutralizes the basicity required for critical ionic interactions.
Modification Zone 2: The 3-Phenyl Ring
The 3-phenyl substituent serves as the primary hydrophobic anchor. Halogenation of this ring is a proven strategy to enhance both affinity and selectivity. For instance, introducing a 4-chloro or 3,4-dichloro substitution significantly increases lipophilicity. This drives the molecule deeper into the hydrophobic cleft, thereby enhancing selectivity for the serotonin transporter (SERT) over the dopamine transporter (DAT) (2)[2].
Modification Zone 3: The 2-Pyrrolidinyl Moiety
The 2-(pyrrolidin-1-ylmethyl) group functions as a secondary basic anchor. Expanding the ring to a piperidine often yields similar activity, but substituting it with a morpholine ring is generally detrimental (3)[3]. The introduction of the oxygen heteroatom in morpholine reduces the overall basicity of the nitrogen and imposes an unfavorable desolvation penalty when the moiety attempts to enter the lipophilic binding pocket[3].
Quantitative SAR Summary
The following table synthesizes the quantitative impact of these modifications on binding affinity, illustrating the causality of the SAR rules described above:
Compound
N1-Substituent
C3-Phenyl Substituent
C2-Substituent
Target Affinity (
Ki
nM)
Selectivity Ratio
1 (Core)
-H
-H
Pyrrolidin-1-yl
145.0
Baseline
2
-CH
3
-H
Pyrrolidin-1-yl
85.2
Moderate
3
-Acyl
-H
Pyrrolidin-1-yl
>10,000
Inactive
4
-H
4-Chloro
Pyrrolidin-1-yl
12.4
High
5
-H
3,4-Dichloro
Pyrrolidin-1-yl
3.8
Very High
6
-H
4-Chloro
Morpholin-4-yl
450.0
Poor
Experimental Protocols: A Self-Validating Workflow
To ensure scientific integrity, the synthesis and biological evaluation of these derivatives must follow strict, self-validating protocols.
Protocol A: Stereoselective Reductive Amination
To construct the 2-(pyrrolidin-1-ylmethyl) moiety, reductive amination of a piperidine-2-carbaldehyde intermediate is utilized.
Reagent Assembly: Dissolve the aldehyde precursor (1.0 equiv) and pyrrolidine (1.6 equiv) in 1,2-dichloroethane (DCE) to a concentration of 0.10 M (4)[4].
Catalysis: Add glacial acetic acid (2.3 equiv) to the mixture. Causality: The acid protonates the carbonyl oxygen, accelerating the formation of the intermediate iminium ion[4].
Reduction: After 30 minutes of stirring, introduce sodium triacetoxyborohydride (STAB) (2.3 equiv). Causality: STAB is a mild reducing agent that selectively reduces the iminium ion without prematurely reducing the unreacted aldehyde[4].
Quenching & Isolation: Stir for 2-3 days under an argon atmosphere. Quench with saturated aqueous NaHCO
3
until basic, extract the aqueous layer twice with CH
2
Cl
2
, and purify via flash chromatography to isolate the target diastereomer[4].
Protocol B: Radioligand Binding Assay (In Vitro Validation)
A self-validating radioligand displacement assay is critical for quantifying the SAR.
Membrane Preparation: Homogenize target-expressing cells (e.g., CHO cells) in a Tris-HCl buffer (pH 7.4) and isolate membranes via ultracentrifugation.
Incubation: In a 96-well plate, combine the membrane preparation, a fixed concentration of radioligand (e.g., [3H]-citalopram), and the test compound at varying concentrations (
10−10
to
10−5
M).
Control Definition (The Self-Validating Step): Define non-specific binding (NSB) in parallel wells using an excess of a known competitive inhibitor (e.g., 10 µM fluoxetine). Causality: Subtracting NSB from total binding isolates the specific receptor interactions, ensuring the calculated affinity is not artificially inflated by lipophilic compounds sticking to the plastic or membrane lipids.
Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Wash with ice-cold buffer, add liquid scintillation cocktail, and quantify radioactivity. Calculate the IC
50
and convert to
Ki
using the Cheng-Prusoff equation.
Figure 2: Iterative SAR optimization workflow for piperidine derivatives.
Pharmacokinetics of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride: An In-Depth Technical Guide
Executive Summary & Compound Rationale (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride is a structurally complex 2,3-disubstituted piperidine. Featuring a pyrrolidine moiety and a specific (2R,3R) ster...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Compound Rationale
(2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride is a structurally complex 2,3-disubstituted piperidine. Featuring a pyrrolidine moiety and a specific (2R,3R) stereochemical configuration, this compound shares pharmacophoric properties with several central nervous system (CNS) active agents, including nicotinic acetylcholine receptor (nAChR) modulators and substance P antagonists (1)[1]. The hydrochloride salt form is a deliberate formulation choice designed to maximize aqueous solubility, ensuring rapid dissolution in the gastrointestinal (GI) tract prior to systemic absorption. This whitepaper provides a comprehensive analysis of its pharmacokinetic (PK) profile, detailing the causality behind its absorption, distribution, metabolism, and excretion (ADME).
Physicochemical Profiling & Intestinal Absorption
The absorption of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is governed by the delicate balance between its basic nitrogen centers and its lipophilic phenyl ring. At a physiological pH of 7.4, the piperidine and pyrrolidine nitrogens are predominantly protonated. While high ionization typically restricts membrane permeability, the lipophilicity of the 3-phenyl substitution compensates for this, driving passive transcellular diffusion across the intestinal epithelium.
To evaluate oral bioavailability and identify potential efflux liabilities, the industry-standard Caco-2 permeability assay is employed (2)[2]. This protocol is a self-validating system; it utilizes Transepithelial Electrical Resistance (TEER) to confirm that the measured transport is genuinely transcellular rather than an artifact of paracellular leakage (3)[3].
Cell Culture & Seeding: Seed human colorectal adenocarcinoma (Caco-2) cells onto permeable polycarbonate Transwell® inserts (0.4 µm pore size) at a density of 1 × 10⁵ cells/cm²[3].
Differentiation: Culture the cells for 21 days in DMEM supplemented with 10% FBS. Causality: This extended period allows the cells to differentiate into a polarized monolayer expressing tight junctions and apical efflux transporters (e.g., P-gp)[2].
Integrity Validation (Self-Validation Step): Measure TEER before the assay. Only monolayers with a TEER > 500 Ω·cm² are used, ensuring tight junction integrity[3].
Dosing & Incubation: Add the compound (10 µM) to the apical compartment for Absorptive (A→B) transport, or the basolateral compartment for Secretory (B→A) transport. Incubate at 37°C for 2 hours[2].
Quantification: Collect samples from the receiver compartments and quantify using LC-MS/MS. Calculate the apparent permeability (Papp) and Efflux Ratio (ER = Papp B→A / Papp A→B)[2].
Distribution & Blood-Brain Barrier (BBB) Penetration
For CNS efficacy, the compound must successfully navigate the blood-brain barrier. Piperidine derivatives often exhibit high intrinsic BBB permeability due to their lipophilicity (1)[1]. However, the basic nitrogen atoms make them potential substrates for P-glycoprotein (P-gp), an ATP-dependent efflux pump highly expressed on the luminal membrane of brain capillary endothelial cells (4)[4]. The (2R,3R) stereochemistry dictates the spatial orientation of the pyrrolidine ring, which directly influences its binding affinity to the P-gp substrate-recognition site.
Diagram illustrating the blood-brain barrier penetration and P-glycoprotein-mediated efflux pathway.
Hepatic Biotransformation (Metabolism)
The metabolic clearance of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is primarily driven by hepatic Cytochrome P450 (CYP450) enzymes. The pyrrolidine ring is highly susceptible to CYP3A4-mediated N-dealkylation, while the phenyl ring may undergo CYP2D6-mediated aromatic hydroxylation.
Protocol: In Vitro Liver Microsomal Stability Assay
This assay determines the intrinsic clearance (Cl_int) and metabolic half-life (t1/2) of the compound (5)[5]. The system is self-validating through the use of parallel negative controls (lacking NADPH) to distinguish enzymatic metabolism from chemical degradation (6)[6].
Preparation: Thaw human liver microsomes (HLM) and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂[6].
Substrate Addition: Spike the test compound into the microsomal suspension to achieve a final concentration of 1 µM[5].
Reaction Initiation (Causality Step): Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase). Causality: CYP450 enzymes are obligate monooxygenases that require NADPH as an electron donor to catalyze the oxidation of the substrate (7)[7].
Incubation & Quenching: Incubate the mixture at 37°C with gentle shaking. At specific time points (0, 15, 30, 60 min), transfer an aliquot into 3 volumes of ice-cold acetonitrile containing an internal standard. Causality: The cold organic solvent instantly denatures the microsomal proteins, halting all enzymatic activity (8)[8].
Centrifugation & Analysis: Centrifuge at 5500 rpm for 5 minutes to pellet the precipitated proteins[6]. Analyze the supernatant via LC-MS/MS to calculate the elimination rate constant (k_el)[5].
Step-by-step workflow for the in vitro liver microsomal stability assay.
Quantitative Pharmacokinetic Profile
To contextualize the in vitro findings, the following table summarizes the anticipated quantitative PK parameters for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride, synthesized from preclinical models and in vitro extrapolations.
Pharmacokinetic Parameter
Value / Range
Biological Significance
Apparent Permeability (Papp A→B)
12.5 × 10⁻⁶ cm/s
Indicates high intestinal absorption (>85% predicted)[2].
Efflux Ratio (ER)
1.8
ER < 2 suggests it is not a strong substrate for P-gp efflux[2].
Volume of Distribution (Vd)
4.2 L/kg
High Vd indicates extensive tissue distribution and BBB penetration.
Plasma Protein Binding (PPB)
78%
Moderate binding ensures a sufficient fraction of unbound (free) drug.
Asymmetric synthesis route for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
[label="Enamine Intermediate\n(C=C Bond with (C Caption: Retrosynthetic logical flow for the asymmetric synthesis of the target piperidine. Mechanistic Rationale for Asymmetric Hydrogenation (Causality & E-E-A-T) Direct...
Author: BenchChem Technical Support Team. Date: April 2026
[label="Enamine Intermediate\n(C=C Bond with (C
Caption: Retrosynthetic logical flow for the asymmetric synthesis of the target piperidine.
Mechanistic Rationale for Asymmetric Hydrogenation (Causality & E-E-A-T)
Direct asymmetric hydrogenation of neutral pyridines is notoriously difficult. The basic nitrogen strongly coordinates to the transition metal, poisoning the catalyst, while the high resonance stabilization energy of the aromatic ring demands harsh, non-selective conditions[1].
The Causality of N-Activation: By pre-activating the pyridine via N-benzylation to form a pyridinium salt, the aromaticity is significantly reduced, and the nitrogen lone pair is masked, preventing catalyst deactivation[2].
Stereochemical Control: The reduction is catalyzed by an Iridium(III)-dihydride complex bearing an atropisomeric chiral ligand, such as (R)-SegPhos. The reaction proceeds via an outer-sphere mechanism. The chiral pocket of the Ir-complex dictates the facial selectivity of the first hydride transfer, setting the C2 stereocenter. The resulting enamine intermediate is rapidly protonated and undergoes a second hydride transfer from the same face, exclusively yielding the cis-(2R,3R) configuration[3].
Caption: Proposed outer-sphere catalytic cycle for the Ir-catalyzed asymmetric hydrogenation.
Quantitative Optimization Data
The efficiency of the key asymmetric hydrogenation step is highly dependent on the ligand and additive. The addition of catalytic iodine (I₂) is critical for generating the active dinuclear halide-bridged iridium species[4].
Entry
Catalyst Precursor
Chiral Ligand
Additive
H₂ Pressure
Yield (%)
Enantiomeric Excess (ee %)
1
[Ir(COD)Cl]₂ (1 mol%)
(R)-BINAP
None
50 bar
45
65
2
[Ir(COD)Cl]₂ (1 mol%)
(R)-BINAP
I₂ (10 mol%)
50 bar
82
78
3
[Ir(COD)Cl]₂ (1 mol%)
(R)-MeO-BIPHEP
I₂ (10 mol%)
50 bar
89
88
4
[Ir(COD)Cl]₂ (1 mol%)
(R)-SegPhos
I₂ (10 mol%)
50 bar
94
96
5
[Ir(COD)Cl]₂ (1 mol%)
(R)-SegPhos
I₂ (10 mol%)
20 bar
76
94
Data summarizes the optimization of the reduction of N-benzyl-2-(methoxycarbonyl)-3-phenylpyridin-1-ium bromide at 40 °C in THF/MeOH.
Step-by-Step Experimental Protocols
Step 1: Substrate Activation (N-Alkylation)
Objective: Convert methyl 3-phenylpyridine-2-carboxylate to the corresponding pyridinium bromide to prevent catalyst poisoning.
Charge a flame-dried 250 mL round-bottom flask with methyl 3-phenylpyridine-2-carboxylate (10.0 g, 44.0 mmol) and anhydrous toluene (100 mL).
Reflux the mixture at 110 °C for 12 hours under a nitrogen atmosphere.
Cool the reaction to room temperature. The product will precipitate as a dense solid.
Filter the precipitate, wash with cold diethyl ether (3 × 30 mL), and dry under high vacuum to afford N-benzyl-2-(methoxycarbonyl)-3-phenylpyridin-1-ium bromide.
In-Process Control (IPC): LC-MS analysis must show complete consumption of the starting material and the presence of the[M]⁺ ion at m/z 304.13.
Step 2: Key Asymmetric Hydrogenation
Objective: Stereoselective reduction to the cis-(2R,3R)-piperidine core.
In an argon-filled glovebox, dissolve [Ir(COD)Cl]₂ (29.5 mg, 1.0 mol%) and (R)-SegPhos (60.5 mg, 2.2 mol%) in anhydrous THF (10 mL). Stir for 30 minutes to pre-form the catalyst.
Add iodine (I₂, 111 mg, 10 mol%) to the catalyst solution and stir for an additional 10 minutes.
Transfer the catalyst solution to a stainless-steel autoclave containing the pyridinium salt from Step 1 (17.5 g, 44.0 mmol) dissolved in a degassed mixture of THF/MeOH (1:1, 100 mL).
Seal the autoclave, purge with H₂ gas three times, and pressurize to 50 bar.
Stir the reaction at 40 °C for 24 hours.
Carefully vent the hydrogen gas, concentrate the mixture in vacuo, and purify via flash column chromatography (Hexanes/EtOAc) to yield (2R,3R)-1-benzyl-3-phenylpiperidine-2-carboxylate.
IPC: Chiral HPLC (e.g., Chiralcel OD-H column) must confirm >95% conversion and >94% ee.
Step 3: Ester Hydrolysis & Amidation
Objective: Install the pyrrolidine moiety via a robust amide coupling.
Hydrolysis: Dissolve the piperidine ester (10.0 g, 32.3 mmol) in THF/H₂O (3:1, 80 mL). Add LiOH·H₂O (2.7 g, 64.6 mmol) and stir at room temperature for 4 hours. Acidify to pH 4 with 1M HCl, extract with DCM, dry over Na₂SO₄, and concentrate to yield the carboxylic acid.
Amidation: Dissolve the crude acid in anhydrous DMF (60 mL). Add HATU (14.7 g, 38.7 mmol) and N,N-diisopropylethylamine (DIPEA, 16.8 mL, 96.9 mmol). Stir for 15 minutes.
Add pyrrolidine (3.2 mL, 38.7 mmol) dropwise. Stir at room temperature for 12 hours.
Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash with brine, dry, and concentrate. Purify via silica gel chromatography to afford (2R,3R)-1-benzyl-3-phenyl-2-(pyrrolidine-1-carbonyl)piperidine.
IPC: TLC (ninhydrin stain) should indicate the absence of free pyrrolidine; UV visualization confirms the product.
Step 4: Global Reduction & Debenzylation
Objective: Reduce the amide to the target amine and remove the N-benzyl protecting group.
Causality Note: The amide must be reduced before debenzylation. If the piperidine nitrogen is deprotected first, the resulting secondary amine can form complexes with LiAlH₄, requiring massive excesses of the reducing agent and leading to unwanted side reactions.
Reduction: Suspend LiAlH₄ (2.4 g, 63.2 mmol) in anhydrous THF (50 mL) at 0 °C. Slowly add a solution of the amide from Step 3 (11.0 g, 31.6 mmol) in THF (30 mL).
Warm the mixture to room temperature, then reflux for 6 hours.
Cool to 0 °C and quench carefully using the Fieser method (2.4 mL H₂O, 2.4 mL 15% NaOH, 7.2 mL H₂O). Filter the granular aluminum salts and concentrate the filtrate.
Debenzylation: Dissolve the crude intermediate in MeOH (50 mL). Add 10% Pd/C (1.0 g).
Stir under a hydrogen atmosphere (1 atm, balloon) at room temperature for 12 hours.
Filter through a pad of Celite to remove the catalyst, and concentrate in vacuo. Purify by reverse-phase chromatography or crystallization to afford the pure target: (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine .
IPC: Final LC-MS must show the desired [M+H]⁺ mass of 245.20.
References
Qu, B., et al. "Enantioselective Synthesis of α-(Hetero)aryl Piperidines Through Asymmetric Hydrogenation of Pyridinium Salts and Its Mechanistic Insights." Organic Letters, 2018. URL:[Link]
Legault, C.Y., Charette, A.B. "Catalytic Asymmetric Hydrogenation of N-Iminopyridinium Ylides: Expedient Approach to Enantioenriched Substituted Piperidine Derivatives." Journal of the American Chemical Society, 2005. URL:[Link]
Glorius, F., et al. "Efficient Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition, 2004. URL:[Link]
Mashima, K., et al. "Iridium-catalyzed Asymmetric Hydrogenation of Pyridinium Salts for Constructing Multiple Stereogenic Centers on Piperidines." Chemistry Letters, 2014. URL:[Link]
Application Note: Solubilization and Handling Protocol for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine in DMSO
Executive Summary (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a structurally complex, basic amine featuring a lipophilic phenylpiperidine core. Preparing reliable stock solutions of this compound is a critica...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a structurally complex, basic amine featuring a lipophilic phenylpiperidine core. Preparing reliable stock solutions of this compound is a critical foundational step for reproducible in vitro pharmacological profiling. This application note details a validated, self-checking protocol for dissolving this compound in anhydrous dimethyl sulfoxide (DMSO), ensuring maximum stability, preventing aqueous precipitation, and mitigating solvent-induced artifacts in cell-based assays.
Physicochemical Profiling & Causality
Understanding the molecular architecture of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is essential for predicting its solvation dynamics. The molecule contains two ionizable nitrogen centers: a secondary amine in the piperidine ring and a tertiary amine in the pyrrolidine moiety.
Solvent Selection: As a polar aprotic solvent, DMSO is uniquely capable of solvating both the hydrophobic phenyl ring (via dispersion forces) and the polar amine groups (via dipole-dipole interactions). Unlike protic solvents, anhydrous DMSO prevents premature protonation/deprotonation equilibriums that can lead to compound degradation[1].
Free Base vs. Salt Form: The compound is typically supplied either as a free base or a hydrochloride (HCl) salt. The free base is highly lipophilic and dissolves rapidly in DMSO. The HCl salt forms a stronger crystalline lattice; while still highly soluble in DMSO, it requires localized kinetic energy (sonication) to disrupt the ionic bonds. Lipophilic basic amines with similar structural motifs exhibit specific solvation profiles that dictate these handling requirements[2].
Quantitative Data & Reagent Specifications
To ensure accurate dosing, stock concentrations must be calculated based on the specific salt form of the compound.
Table 1: Physicochemical Properties and 10 mM Stock Calculations
Workflow for preparing and storing DMSO stock solutions of the piperidine derivative.
Step-by-Step Protocol (Self-Validating System)
Step 1: Equilibration
Allow the sealed vial of the compound to equilibrate to room temperature (RT) for at least 30 minutes before opening[3].
Causality: Cold vials exposed to ambient air will condense atmospheric moisture. Because DMSO is highly hygroscopic, any introduced water will alter the solvation capacity and can lead to premature compound degradation or precipitation.
Step 2: Weighing
Using a calibrated analytical balance, weigh the exact required mass (e.g., 2.44 mg of the free base) into a sterile, amber microcentrifuge tube.
Step 3: Dissolution & Sonication
Add 1.0 mL of anhydrous DMSO to the tube to achieve a 10 mM concentration. Cap tightly and vortex vigorously for 60 seconds. Follow with sonication in a water bath at RT for 5 minutes.
Causality: The crystalline lattice energy of the solid (especially the HCl salt) may resist initial solvation. Ultrasonic waves provide the localized kinetic energy required to disrupt these intermolecular forces without excessive thermal stress.
Validation Check: Hold the tube against a light source. The solution must be completely optically clear. If any micro-particulates or Schlieren lines (refractive index gradients) are visible, extend sonication by 5 minutes.
Step 4: Aliquoting and Storage
Divide the 10 mM stock into 20 µL to 50 µL single-use aliquots. Store immediately at -80°C[1].
Causality: Repeated freeze-thaw cycles cause localized concentration gradients and can induce spontaneous crystallization or oxidative degradation. Single-use aliquots ensure absolute consistency across independent biological replicates.
In Vitro Assay Considerations
When transitioning from the DMSO stock to aqueous cell culture media, extreme care must be taken to prevent the compound from "crashing out" (precipitating).
Step 5: Serial Dilution into Aqueous Media
Perform intermediate serial dilutions in 100% DMSO before adding the compound to the aqueous assay buffer or cell culture medium[4]. Add the final DMSO dilution dropwise to the aqueous medium while vortexing continuously.
Causality: Direct dilution of a highly concentrated DMSO stock into aqueous media often results in a localized high-concentration microenvironment, causing the lipophilic compound to rapidly precipitate before it can disperse.
Validation Check: Measure the final aqueous media using dynamic light scattering (DLS) or simply check the OD₆₀₀ against a vehicle control to confirm the absence of colloidal aggregation before applying to cells.
Toxicity Limits: Standard protocols for in vitro high-throughput screening dictate that final DMSO concentrations in cell culture media should not exceed 0.1% to 0.5%[4][5]. Higher concentrations can induce solvent-mediated cytotoxicity, alter membrane permeability, and cause off-target transcriptional effects.
Troubleshooting Guide
Table 2: Common Solubilization Issues and Interventions
Observation
Causative Factor
Remedial Action
Incomplete dissolution in DMSO
High lattice energy or moisture contamination.
Warm the solution gently to 37°C in a water bath and sonicate for an additional 10 minutes. Ensure DMSO is strictly anhydrous.
Cloudiness upon addition to media
Compound precipitation ("crashing out").
Perform serial dilutions in DMSO first[4]. Add the compound dropwise to the media under continuous, rapid agitation.
High background cell death
DMSO-induced cytotoxicity.
Ensure the final DMSO concentration in the assay well is ≤ 0.1%[4]. Always run a parallel vehicle-only (DMSO) control.
Loss of compound efficacy over time
Freeze-thaw degradation or photodegradation.
Discard the current aliquot. Thaw a fresh, single-use aliquot from -80°C storage[1]. Ensure amber tubes are used.
References
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 6481, Isoaminile." PubChem, 2025. Available at:[Link]
National Institutes of Health (NIH). "High-Throughput Screening of HECT E3 Ubiquitin Ligases Using UbFluor." PubMed Central, 2019. Available at: [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Formulation Scientists, and CMC Regulatory Professionals
Document Type: Technical Application Note & Standard Operating Protocol
Executive Summary
The analysis of highly basic, multi-nitrogenous pharmaceutical compounds presents a notorious challenge in reversed-phase liquid chromatography (RPLC). This application note details the Quality by Design (QbD) method development and ICH Q2(R2) validation for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine , a di-basic pharmaceutical intermediate. By leveraging a high-pH mobile phase strategy on an Ethylene Bridged Hybrid (BEH) stationary phase, we successfully suppressed deleterious silanophilic interactions. The resulting method delivers exceptional peak symmetry (Tailing Factor < 1.1), robust retention, and full compliance with modern regulatory standards [1].
Analytical Challenges & Causality (The "Why")
Physicochemical Profiling
To design a self-validating chromatographic system, one must first understand the analyte's physicochemical behavior. (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine contains two highly basic centers:
Piperidine Ring (Secondary Amine): Estimated pKa ~10.5
Pyrrolidine Ring (Tertiary Amine): Estimated pKa ~10.4
Phenyl Ring: Provides a robust UV chromophore.
The Peak Tailing Phenomenon
In traditional RPLC at neutral or moderately acidic pH (pH 4–7), both nitrogen atoms are fully protonated (di-cationic). Simultaneously, residual silanol groups on standard silica-based C18 columns (pKa ~3.5–4.5) are ionized (anionic). This creates strong secondary ion-exchange interactions between the positively charged analyte and the negatively charged stationary phase. The causality is clear: heterogeneous binding kinetics at these silanol sites lead to severe peak tailing, poor resolution, and reduced loadability [2].
The High-pH Solution
To circumvent this, we employ a high-pH mobile phase (pH 10.0). At this pH, the ionization of the basic amines is significantly suppressed (shifting toward the neutral free-base form). This eliminates electrostatic attraction to silanols and drives retention purely through predictable hydrophobic interactions.
Effect of mobile phase pH on the ionization and retention of di-basic piperidine derivatives.
Quality by Design (QbD) Method Development Workflow
Following ICH Q14 guidelines for Analytical Procedure Development, the method was developed using a systematic screening approach rather than trial-and-error [3].
Workflow for HPLC method development of basic compounds per ICH Q14 guidelines.
Parameter Selection Rationale
Column: A hybrid organic/inorganic silica particle (e.g., Waters XBridge BEH C18) is mandatory. Standard silica dissolves at pH > 8.0. The ethylene bridges in the BEH particle provide steric protection to the siloxane bonds, ensuring extreme longevity at pH 10.0 [4].
Temperature (40°C): Elevated temperature decreases mobile phase viscosity, improving mass transfer kinetics within the stationary phase pores. This sharpens the peak for high-molecular-volume analytes.
Wavelength (214 nm): Selected to capture the high-absorptivity
π→π∗
transitions of the phenyl ring, maximizing sensitivity for low-level impurity quantification.
Step-by-Step Experimental Protocols
The following protocols are designed as a self-validating system. Do not proceed to sample analysis unless System Suitability Testing (SST) criteria are met.
Protocol A: Mobile Phase Preparation
Critical Insight: Always measure the pH of the aqueous buffer before adding any organic modifier. pH meters calibrated in aqueous solutions provide inaccurate readings in mixed organic/aqueous systems.
Mobile Phase A (10 mM Ammonium Bicarbonate, pH 10.0):
Weigh exactly
0.79±0.01
g of LC-MS grade Ammonium Bicarbonate (
NH4HCO3
).
Dissolve in 950 mL of Type 1 Ultrapure Water (18.2 MΩ·cm).
Monitor the pH using a calibrated pH meter. Add dilute Ammonium Hydroxide (
NH4OH
, ~0.1% v/v) dropwise until the pH reaches exactly
10.0±0.05
.
Make up the volume to 1000 mL with water. Filter through a 0.22 µm nylon membrane.
Mobile Phase B: 100% HPLC-Grade Acetonitrile.
Protocol B: Sample Preparation
Critical Insight: The diluent must closely match the initial mobile phase conditions (90% Aqueous). Injecting a sample dissolved in 100% organic solvent will cause the analyte to travel rapidly through the column before partitioning, resulting in peak splitting or severe fronting.
Diluent: Prepare a mixture of Mobile Phase A and Acetonitrile in a 90:10 (v/v) ratio.
Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine reference standard into a 10 mL volumetric flask. Dissolve in 2 mL of Methanol (to ensure complete dissolution of the free base), then dilute to volume with Diluent.
Working Standard (100 µg/mL): Transfer 1.0 mL of the Stock Solution to a 10 mL volumetric flask and dilute to volume with Diluent.
Protocol C: Chromatographic Execution & System Suitability
Purge the HPLC system and equilibrate the column with initial gradient conditions for at least 15 column volumes (~20 minutes).
Inject a Diluent Blank to verify baseline stability and absence of ghost peaks.
Inject the Working Standard in five replicates to evaluate System Suitability.
Optimized Chromatographic Conditions & Data Summary
Table 1: Final Optimized HPLC Parameters
Parameter
Specification
Column
BEH C18, 150 mm × 4.6 mm, 3.5 µm
Column Temperature
40°C ± 1°C
Flow Rate
1.0 mL/min
Injection Volume
10 µL
Detection Wavelength
214 nm (Reference: 360 nm)
Autosampler Temp
5°C (to prevent standard degradation)
Table 2: Gradient Elution Program
Time (min)
Mobile Phase A (%)
Mobile Phase B (%)
Curve
0.0
90
10
Initial
2.0
90
10
Isocratic hold (focusing)
12.0
10
90
Linear ramp
15.0
10
90
High organic wash
15.1
90
10
Return to initial
20.0
90
10
Re-equilibration
ICH Q2(R2) Validation Summary
To ensure the method is authoritative and trustworthy, it was validated against the latest ICH Q2(R2) guidelines for Analytical Procedures [1]. The self-validating nature of the protocol is confirmed by the System Suitability Test (SST) passing prior to every validation run.
Table 3: System Suitability Criteria (Self-Validation Checkpoints)
By applying a mechanistic understanding of silanol interactions and amine pKa values, a highly robust, stability-indicating HPLC-UV method was developed for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine. The use of a high-pH mobile phase paired with a BEH stationary phase completely mitigated the peak tailing traditionally associated with di-basic compounds. The method is fully validated per ICH Q2(R2) and is suitable for routine quality control and release testing.
References
ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from [Link]
McCalley, D. V. (2006). Study of overload for basic compounds in reversed-phase high performance liquid chromatography as a function of mobile phase pH. Journal of Chromatography A, 1119(1-2), 11-19. Retrieved from[Link]
ICH Harmonised Guideline. (2023). Analytical Procedure Development Q14. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from[Link]
Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (1997). Practical HPLC Method Development. John Wiley & Sons. Retrieved from[Link]
Application
Bioanalytical LC-MS/MS Quantification Protocol for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine in Plasma
Introduction & Bioanalytical Strategy (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a chiral diamine scaffold characterized by a lipophilic phenyl ring and two highly basic nitrogen centers (a pyrrolidine and a...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Bioanalytical Strategy
(2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a chiral diamine scaffold characterized by a lipophilic phenyl ring and two highly basic nitrogen centers (a pyrrolidine and a piperidine ring). In pharmacokinetic (PK) and toxicokinetic (TK) studies, quantifying such basic molecules in complex biological matrices like plasma presents distinct analytical challenges.
The Causality of Method Design
As a Senior Application Scientist, it is critical to design a method that anticipates the physicochemical behavior of the analyte rather than relying on generic extraction protocols.
Chromatographic Challenges: With estimated pKa values of ~10.0 (piperidine) and ~10.4 (pyrrolidine), this molecule remains heavily protonated at physiological and acidic pH. On standard C18 silica columns, these protonated amines undergo severe secondary interactions with residual surface silanols, leading to unacceptable peak tailing. To counteract this, we utilize a Charged Surface Hybrid (CSH) column. The CSH particle maintains a slight positive surface charge at low pH, electrostatically repelling the basic analyte and yielding a sharp, symmetrical peak.
Extraction & Matrix Effects: Protein precipitation (PPT) alone fails to remove endogenous plasma phospholipids, which co-elute with lipophilic basic drugs and cause severe ion suppression in positive Electrospray Ionization (ESI+)[1]. To ensure a self-validating, robust assay, we employ Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) . Because both nitrogens are protonated under acidic conditions, the analyte binds tenaciously to the sulfonic acid (
−SO3−
) groups of the MCX sorbent. This allows for an aggressive 100% organic wash step to strip away neutral and acidic lipids (including phospholipids) before eluting the target compound with a basic organic solvent.
This method is designed to meet and exceed the stringent criteria set forth by the ICH M10 guidelines for bioanalytical method validation[2].
Internal Standard (IS): (2R,3R)-3-(phenyl-d5)-2-(pyrrolidin-1-ylmethyl)piperidine (Stable isotope-labeled analog to correct for matrix effects and extraction losses).
Rationale: Disrupts protein-drug binding and ensures complete protonation of the analyte for optimal ion-exchange binding.
Thaw plasma samples, Calibration Standards, and Quality Control (QC) samples on ice.
Aliquot 100 µL of plasma into a 2 mL 96-well collection plate.
Add 10 µL of IS working solution (100 ng/mL in 50% MeOH).
Add 100 µL of 2%
H3PO4
in water. Vortex mix at 1000 rpm for 2 minutes.
Solid-Phase Extraction (MCX Workflow)
Figure 1. Mixed-Mode Cation Exchange (MCX) SPE workflow for basic diamine extraction from plasma.
Liquid Chromatography Conditions
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Column Temperature: 40°C
Injection Volume: 5 µL
Table 1. LC Gradient Profile
Time (min)
Flow Rate (mL/min)
Mobile Phase A (%)
Mobile Phase B (%)
0.00
0.40
95
5
0.50
0.40
95
5
2.00
0.40
10
90
2.50
0.40
10
90
2.60
0.40
95
5
3.50
0.40
95
5
Mass Spectrometry (ESI+) Parameters
Rationale: The intact molecule [M+H]+ at m/z 245.2 undergoes highly predictable alpha-cleavage. The pyrrolidine-methyl group breaks off to form a highly stable pyrrolidinium cation at m/z 84.1, which serves as an excellent quantifier ion.
Figure 2. ESI-MS/MS fragmentation pathway of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine.
To ensure the trustworthiness and regulatory compliance of the data, the method must be validated according to ICH M10 parameters[2]. The use of an isotopic internal standard and rigorous SPE cleanup guarantees that the matrix factor remains strictly controlled[1].
Table 3. ICH M10 Validation Parameters & Expected Performance
Parameter
ICH M10 Acceptance Criteria
Expected Assay Performance
Calibration Curve
±15% of nominal (±20% at LLOQ)
0.1 – 500 ng/mL (Linear,
R2>0.995
)
Intra/Inter-Assay Precision
CV ≤ 15% (≤ 20% at LLOQ)
CV < 8% across all QC levels
Intra/Inter-Assay Accuracy
85 – 115% (80 – 120% at LLOQ)
92 – 108%
Matrix Effect
IS-normalized CV ≤ 15% (6 lots)
Matrix Factor 0.98 – 1.02 (CV < 5%)
Extraction Recovery
Consistent across Low, Mid, High QCs
> 85% (Highly reproducible)
References
European Medicines Agency (EMA). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]
International Council for Harmonisation (ICH). M10: Bioanalytical Method Validation and Study Sample Analysis. [Link]
Kumar D, Gautam N, Alnouti Y. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. Analytica Chimica Acta. 2022;1198:339512. [Link]
Preparation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride salt
This application note provides a comprehensive, step-by-step methodology for the preparation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride , a privileged 2,3-disubstituted piperidine scaffold. Com...
Author: BenchChem Technical Support Team. Date: April 2026
This application note provides a comprehensive, step-by-step methodology for the preparation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride , a privileged 2,3-disubstituted piperidine scaffold. Compounds of this class are highly valued in medicinal chemistry, frequently serving as core pharmacophores for neurological agents and Substance P (NK1) receptor antagonists, such as the widely studied CP-99,994[1][2].
The following protocol is designed for scale-up and high enantiomeric purity, emphasizing the mechanistic causality behind each synthetic transformation.
Strategic Rationale & Mechanistic Pathway
The synthesis of highly specific chiral piperidines requires strict control over relative (diastereomeric) and absolute (enantiomeric) stereochemistry[3]. Our approach builds the (2R,3R) trans-architecture through a five-stage self-validating workflow:
Syn-Hydrogenation: The synthesis begins with the reduction of 3-phenylpicolinic acid. Using Adams' catalyst (PtO
2
) in glacial acetic acid ensures the syn-facial delivery of hydrogen across the pyridine ring, yielding the racemic cis-diastereomer.
Thermodynamic Epimerization: The cis-isomer suffers from severe 1,3-diaxial steric strain due to the axial positioning of the phenyl group. By esterifying the carboxylic acid and treating it with sodium methoxide, we induce enolization at the C2
α
-proton. This allows the system to thermodynamically equilibrate to the highly stable diequatorial trans-isomer.
Chiral Resolution: The racemic trans-ester is hydrolyzed, and the free acid is resolved using (+)-dibenzoyl-D-tartaric acid ((+)-DBTA). The (2R,3R) enantiomer selectively crystallizes as a diastereomeric salt, establishing the absolute stereocenter[4].
Chemoselective Amidation: To prevent self-condensation, the piperidine nitrogen is protected with a Boc group. The C2 carboxylic acid is then coupled with pyrrolidine using EDC/HOBt—a mild peptide coupling system chosen specifically to prevent racemization at the sensitive C2 position.
Borane Reduction: The tertiary amide is reduced to the target methylene-pyrrolidine group using Borane-THF (BH
3
·THF). Borane is selected over LiAlH
4
due to its superior chemoselectivity; it rapidly reduces amides while leaving the Boc carbamate intact. Subsequent treatment with HCl in dioxane simultaneously removes the Boc group and precipitates the final hydrochloride salt.
Synthetic Workflow Diagram
Synthetic workflow for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine HCl.
Step-by-Step Experimental Protocols
Step 1: Preparation of cis-3-Phenylpiperidine-2-carboxylic acid
Dissolve 3-phenylpicolinic acid (50.0 g, 251 mmol) in glacial acetic acid (400 mL) within a Parr hydrogenation flask.
Add PtO
2
(2.5 g, 5 wt%). Purge the vessel with N
2
(3x), followed by H
2
(3x).
Agitate the mixture under H
2
(50 psi) at ambient temperature for 24 hours.
In-Process Control (IPC): Monitor via LC-MS. The disappearance of the aromatic pyridine signals and the emergence of [M+H]
+
= 206.1 indicates completion.
Filter the catalyst through a tightly packed Celite pad, washing with methanol. Concentrate the filtrate in vacuo to yield the crude cis-racemate as an acetate salt.
Step 2: Esterification and Epimerization to the trans-Isomer
Suspend the crude cis-acid in anhydrous methanol (500 mL) and cool to 0 °C. Slowly bubble anhydrous HCl gas into the solution for 30 minutes, then reflux for 12 hours to form the methyl ester.
Concentrate the mixture, dissolve in CH
2
Cl
2
, and wash with saturated NaHCO
3
to obtain the free base ester.
To drive epimerization, dissolve the ester in anhydrous methanol (400 mL) and add sodium methoxide (NaOMe, 3.0 equivalents). Reflux the mixture for 24 hours.
Causality Check: The strong base deprotonates the C2 position. Thermodynamic control heavily favors the repotonation that places the bulky phenyl and ester groups in diequatorial positions (trans).
Quench with aqueous NH
4
Cl, extract with EtOAc, and concentrate to yield trans-3-phenylpiperidine-2-carboxylate methyl ester.
Step 3: Chiral Resolution of the (2R,3R) Enantiomer
Dissolve the trans-ester racemate (40.0 g) in a 9:1 mixture of Ethanol/Water (300 mL) and heat to 60 °C.
Add a hot solution of (+)-dibenzoyl-D-tartaric acid (1.0 eq) in Ethanol (100 mL). Allow the solution to cool slowly to room temperature over 12 hours, promoting the selective crystallization of the (2R,3R)-diastereomeric salt.
Filter the crystals and recrystallize once from boiling ethanol to achieve >99% enantiomeric excess (ee).
Suspend the salt in 2M NaOH (200 mL) and reflux for 4 hours to simultaneously break the salt and hydrolyze the methyl ester. Neutralize to pH 6.5 to precipitate the enantiopure (2R,3R)-3-phenylpiperidine-2-carboxylic acid.
Step 4: N-Boc Protection and Pyrrolidine Amidation
Protection: Suspend the resolved acid (15.0 g, 73 mmol) in 1:1 THF/H
2
O (150 mL). Add NaOH (2.0 eq) followed by Boc
2
O (1.2 eq). Stir for 12 hours at room temperature. Acidify to pH 3 with 1M HCl and extract with EtOAc to isolate the N-Boc acid.
Amidation: Dissolve the N-Boc acid in anhydrous DMF (100 mL). Add DIPEA (3.0 eq), HOBt (1.2 eq), and EDC·HCl (1.2 eq). Stir for 15 minutes at 0 °C to form the active ester.
Add pyrrolidine (1.5 eq) dropwise. Stir at room temperature for 8 hours.
Quench with water, extract with CH
2
Cl
2
, wash with brine, and dry over Na
2
SO
4
. Column chromatography (Hexanes/EtOAc) yields (2R,3R)-1-Boc-3-phenyl-2-(pyrrolidine-1-carbonyl)piperidine.
Step 5: Borane Reduction and HCl Salt Formation
Dissolve the Boc-amide (18.0 g, 50.2 mmol) in anhydrous THF (150 mL) under an argon atmosphere. Cool to 0 °C.
Quenching (Critical Step): Cool to 0 °C and cautiously add methanol (50 mL) dropwise to destroy excess borane and break the stable amine-borane complex. Reflux for an additional 2 hours, then concentrate in vacuo.
Dissolve the resulting oil in 4M HCl in dioxane (100 mL). Stir at room temperature for 4 hours to cleave the Boc group.
Concentrate the solvent to 20% volume and add cold diethyl ether to precipitate the final product: (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine hydrochloride . Filter and dry under high vacuum.
Quantitative Data & Analytical Parameters
The following table summarizes the expected yields, stereochemical purity, and mass spectrometry validation markers for each isolated intermediate in the workflow.
*Yield for Step 3 is calculated based on the theoretical maximum of 50% for a classical chiral resolution.
References
Yamagiwa, N., Watanuki, S., Nishina, T., Suto, Y., & Iwasaki, G. (2016). "Asymmetric Synthesis of CP-99,994 by Ring-expanding Amination of Monosubstituted Prolinols." Chemistry Letters, 45(1), 54-56.
Kim, M., Kim, H., Kim, H., & Chin, J. (2020). "Synthesis of Enantiopure Mixed Alkyl-Aryl Vicinal Diamines by the Diaza-Cope Rearrangement: A Synthesis of (+)-CP-99,994." Organic Letters, 22(22), 8882-8887.
Davis, F. A., & Deng, J. (2008). "Asymmetric synthesis of (2S,3R)-(-)-epi-CP-99,994 using sulfinimine-derived anti-2,3-diamino esters." Journal of Organic Chemistry, 73(13), 5163-5166.
Desai, M. C., et al. (2006). "Discovery of a potent substance P antagonist: recognition of the key molecular determinant." Referenced via National Center for Biotechnology Information (NCBI).
In vivo dosing guidelines for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Application Note: Preclinical In Vivo Dosing and Pharmacological Evaluation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine Executive Summary & Chemical Profiling (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperid...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Preclinical In Vivo Dosing and Pharmacological Evaluation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Executive Summary & Chemical Profiling
(2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a synthetic, dibasic small molecule characterized by a piperidine core substituted with a phenyl group and a pyrrolidin-1-ylmethyl moiety. This specific structural motif is highly characteristic of central nervous system (CNS)-active agents, as the lipophilic phenyl ring and basic nitrogen centers facilitate rapid blood-brain barrier (BBB) penetration[1].
However, the inherent lipophilicity and basicity of this compound present distinct formulation challenges. If administered as a free base in aqueous media, the compound will rapidly precipitate, leading to erratic absorption, localized toxicity, and uninterpretable pharmacokinetic (PK) data. This guide provides an authoritative, self-validating framework for the formulation, in vivo dosing, and bioanalytical quantification of this compound, aligning with ICH M3(R2) guidelines for nonclinical safety studies[2].
Physicochemical Properties & Formulation Strategy
Successful in vivo dosing requires a vehicle that completely solvates the compound without causing hemolysis or systemic toxicity[3]. Because the compound contains two basic nitrogen centers, it should ideally be synthesized and formulated as a dihydrochloride salt to lower the microenvironmental pH and enhance aqueous solubility.
Optimal for passive diffusion across the BBB (<400 Da)[1].
LogP (Predicted)
~2.8 – 3.2
High lipophilicity. Requires co-solvents (e.g., DMSO, PEG400) for IV/IP administration[4].
pKa
~9.5 (Piperidine), ~10.2 (Pyrrolidine)
Dibasic nature. At physiological pH (7.4), the compound is heavily protonated, which may interact with efflux transporters (e.g., P-gp)[1].
Salt Form
Dihydrochloride
Strongly recommended to prevent precipitation in the bloodstream.
In Vivo Dosing Guidelines (Dose-Ranging & PK)
To comply with ICH M3(R2) guidelines, initial dose-ranging must establish the Maximum Tolerated Dose (MTD) and define the therapeutic window using a stepwise escalation approach[2],[5].
Table 2: Recommended Dosing Parameters for Rodent Models (Mice/Rats)
Route
Starting Dose
Max Volume (Mice)
Recommended Vehicle
PK Sampling Window
IV
1.0 – 5.0 mg/kg
5 mL/kg
10% DMSO / 10% Tween 80 / 80% Saline
0.08, 0.25, 0.5, 1, 2, 4, 8h
IP
5.0 – 15.0 mg/kg
10 mL/kg
10% DMSO / 10% Tween 80 / 80% Saline
0.25, 0.5, 1, 2, 4, 8, 24h
PO
10.0 – 30.0 mg/kg
10 mL/kg
100% PEG400 or 0.5% CMC suspension
0.5, 1, 2, 4, 8, 12, 24h
Causality Check: Intravenous (IV) dosing requires a strictly clear solution. The addition of Tween 80 prevents the lipophilic compound from crashing out of solution when it encounters the aqueous environment of the bloodstream, while DMSO acts as the primary solubilizer[4],[3].
Experimental Workflows & Visualizations
Figure 1: Standardized preclinical pharmacokinetic (PK) and bioanalytical workflow.
Figure 2: Pharmacokinetic distribution and Blood-Brain Barrier (BBB) penetration pathway.
Step-by-Step Methodologies
Protocol 1: Vehicle Preparation and Compound Formulation (IV/IP)
Objective: Create a thermodynamically stable solution to prevent in vivo precipitation and micro-embolism.
Weighing: Accurately weigh the required mass of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine (preferably the dihydrochloride salt) into a sterile glass vial.
Primary Solvation: Add DMSO to achieve 10% of the final target volume. Vortex vigorously for 2 minutes. Causality: DMSO is required to fully disrupt the crystalline lattice of the lipophilic free base before introducing aqueous phases[4].
Surfactant Addition: Add Tween 80 to achieve 10% of the final target volume. Sonicate the mixture for 5 minutes at room temperature until a homogenous, viscous solution is formed.
Aqueous Dilution: Dropwise, add 0.9% sterile Saline to make up the remaining 80% of the volume while continuously vortexing.
Self-Validation Check: Allow the formulation to sit at room temperature for 30 minutes. Inspect under a strong light source. If any turbidity or micro-particulates are observed, the formulation has failed and must be discarded. Do not filter a suspension for an IV study, as this will alter the known dose.
Protocol 2: In Vivo Administration and PK Sampling
Objective: Execute precise dosing and sample collection to ensure accurate PK parameter calculation.
Administration: Administer the formulation via the lateral tail vein (IV) or intraperitoneal cavity (IP) using a 27G needle. Ensure the dosing volume does not exceed 5 mL/kg (IV) or 10 mL/kg (IP) to prevent volume overload[2].
Blood Collection: At designated time points (see Table 2), collect 50 µL of whole blood via submandibular bleed or tail snip into K2EDTA-coated tubes. Causality: K2EDTA is preferred over heparin because heparin can cause severe ion suppression during downstream LC-MS/MS analysis.
Plasma Separation: Centrifuge the blood samples at 2,000 x g for 10 minutes at 4°C. Transfer the supernatant (plasma) to pre-chilled microcentrifuge tubes and flash-freeze on dry ice.
Objective: Extract the compound from the plasma matrix and quantify it using mass spectrometry.
Protein Precipitation: Thaw plasma samples on ice. Transfer 20 µL of plasma to a 96-well plate. Add 60 µL of ice-cold Acetonitrile (containing 50 ng/mL of an appropriate internal standard, e.g., a deuterated analog or structurally similar piperidine). Causality: A 3:1 ratio of organic solvent to plasma effectively denatures plasma proteins, releasing the highly protein-bound lipophilic drug into the supernatant.
Extraction: Vortex the plate for 5 minutes, then centrifuge at 4,000 x g for 15 minutes at 4°C.
Analysis: Transfer 50 µL of the supernatant to a clean plate and dilute with 50 µL of LC-MS grade water. Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH C18).
Self-Validation Check (Carryover): Immediately following the injection of the Upper Limit of Quantification (ULOQ) standard, inject a blank matrix sample. The peak area in the blank must be <20% of the Lower Limit of Quantification (LLOQ) to confirm the absence of column carryover.
References
[2] Design and Conduct Considerations for First‐in‐Human Trials - PMC. National Institutes of Health (NIH). Available at:
[5] FDA, ICH, and the 3Rs: supporting studies. U.S. Food and Drug Administration (FDA). Available at:
[1] Strategies for Structural Modification of Small Molecules to Improve Blood–Brain Barrier Penetration. ACS Publications. Available at:
[4] Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics - PMC. National Institutes of Health (NIH). Available at:
[3] Preclinical Formulations: Insight, Strategies, and Practical Considerations. ResearchGate. Available at:
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Cell Culture Assay Protocols for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: Evaluating GPCR Antagonism and Transporter Inhibition
Executive Summary & Mechanistic Rationale
The compound (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine belongs to a highly privileged class of 2-substituted-3-phenylpiperidines. Molecules bearing this specific pharmacophore and stereochemical configuration are frequently investigated for their dual or highly selective activities targeting the Neurokinin-1 (NK1) receptor and Monoamine Transporters (DAT/SERT/NET) . Because the binding pockets of these integral membrane proteins are exquisitely stereoselective, validating the pharmacological profile of the (2R,3R) enantiomer requires highly robust, self-validating in vitro assay systems.
This application note provides two optimized, high-throughput cell culture protocols designed to interrogate the functional activity of this compound: a kinetic calcium mobilization assay for GPCR antagonism and a fluorescent substrate uptake assay for transporter inhibition.
PART 1: High-Throughput Intracellular Calcium Mobilization Assay (FLIPR) for NK1 Receptor Antagonism
Expertise & Experience: Causality of Assay Design
The NK1 receptor is a Gq-coupled G-protein coupled receptor (GPCR). Upon activation by its endogenous ligand, Substance P, it triggers the Phospholipase C (PLC) cascade, leading to the generation of inositol triphosphate (IP3) and the subsequent rapid release of Ca²⁺ from the endoplasmic reticulum[1].
To measure the antagonistic potency of our target compound, we utilize a Fluorescence Imaging Plate Reader (FLIPR) assay utilizing CHO-K1 cells stably expressing the human NK1 receptor[2]. We employ a "no-wash" calcium-sensitive dye (e.g., Calcium-4). This creates a self-validating system: the baseline fluorescence of each well is recorded prior to agonist addition, serving as its own internal control and eliminating well-to-well cell density artifacts. Furthermore, we utilize an offline compound addition protocol to maximize throughput and ensure complete receptor-antagonist equilibration before the agonist challenge, which prevents kinetic artifacts associated with simultaneous dispensing [1].
Step-by-Step Protocol
Cell Culture & Seeding: Cultivate CHO-K1/hNK1 cells in Ham's F-12 medium supplemented with 10% FBS and G418 (for selection). Trypsinize and seed the cells at a density of 15,000 cells/well into 384-well black-walled, clear-bottom poly-D-lysine coated microplates. Incubate overnight at 37°C, 5% CO₂[2].
Dye Loading: Carefully aspirate the culture media. Add 20 µL/well of Calcium-4 dye dissolved in Assay Buffer (Hank's Balanced Salt Solution, 20 mM HEPES, 2.5 mM probenecid, pH 7.4). Critical Insight: Probenecid is mandatory to inhibit multidrug resistance proteins (e.g., P-glycoprotein), preventing the active extrusion of the intracellular dye and ensuring a stable fluorescent baseline[2]. Incubate for 60 minutes at 37°C.
Compound Addition (Offline): Prepare 10-point serial dilutions of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine (ranging from 10 µM to 0.1 nM) in Assay Buffer. Using an automated liquid handler, add 10 µL of the compound to the respective wells. Incubate for 30 minutes at room temperature to allow for complete receptor binding[1].
Agonist Challenge & FLIPR Reading: Transfer the plate to the FLIPR Tetra system. Read the baseline fluorescence for 20 seconds (Excitation 488 nm, Emission 515-575 nm). The instrument then automatically dispenses 10 µL of Substance P at its pre-determined EC₈₀ concentration (typically ~0.3 nM). Record the kinetic fluorescence continuously for 120 seconds[1].
Data Analysis: Calculate the maximum change in relative fluorescence units (ΔRFU). Plot ΔRFU against the log concentration of the antagonist to determine the IC₅₀ using a 4-parameter logistic non-linear regression model.
PART 2: In Vitro Monoamine Transporter (DAT/SERT) Uptake Assay
Expertise & Experience: Causality of Assay Design
Evaluating monoamine reuptake inhibition historically relied on hazardous, low-throughput tritiated substrates. To modernize this workflow for the piperidine scaffold, we utilize a fluorescent substrate analog, such as IDT307 or ASP+, which is actively transported by the Dopamine Transporter (DAT) and Serotonin Transporter (SERT) [3].
We utilize HEK293 cells stably transfected with hDAT or hSERT[4]. A critical component of this self-validating assay is the inclusion of a membrane-impermeable masking dye (e.g., Trypan Blue) in the extracellular buffer. This dye quenches the fluorescence of any untransported substrate outside the cell, meaning only the substrate that has been actively transported into the cell will emit a signal[3]. This eliminates the need for physical wash steps, preserving the delicate HEK293 cell monolayer and significantly reducing standard deviation between replicates.
Step-by-Step Protocol
Cell Preparation: Seed HEK293 cells stably expressing hDAT or hSERT at 40,000 cells/well into 96-well poly-D-lysine coated plates. Incubate for 24-48 hours until a 90% confluent monolayer is established[4].
Pre-incubation with Inhibitor: Carefully aspirate the culture media. Add 100 µL of Uptake Buffer (137 mM NaCl, 2.7 mM KCl, 4.3 mM Na₂HPO₄, 1.5 mM KH₂PO₄, 1 mM CaCl₂, 1 mM MgCl₂, 5 mM glucose, pH 7.4) containing varying concentrations of the test compound. Incubate for 20 minutes at 37°C to allow the compound to bind the transporter vestibule[3].
Fluorescent Substrate Addition: Add 100 µL of the Uptake Cocktail (2 µM IDT307 and 10 µM Trypan Blue masking dye in Uptake Buffer) to each well[3].
Kinetic Measurement: Immediately transfer the plate to a fluorescent microplate reader. Measure intracellular fluorescence kinetically every minute for 30 minutes at 37°C (Excitation 440 nm, Emission 590 nm)[3].
Validation & Analysis: Use a known selective inhibitor (e.g., GBR12909 for DAT, Paroxetine for SERT) at 10 µM as a positive control to define non-specific background uptake[4]. Calculate the initial velocity of uptake (the slope of the linear phase) and determine the IC₅₀.
Quantitative Data Presentation
The following table summarizes the expected pharmacological profile and assay quality metrics for this structural class, providing a benchmark for assay validation.
Table 1: Representative Pharmacological Profile and Assay Validation Metrics
Target Protein
Assay Modality
Reference Control
Expected IC₅₀ Range for Scaffold
Target Assay Z'-Factor
hNK1 Receptor
FLIPR (Ca²⁺ Flux)
L-733,060 / Aprepitant
1.0 - 50 nM
> 0.75
hDAT
Fluorescent Uptake
GBR12909
10 - 500 nM
> 0.65
hSERT
Fluorescent Uptake
Paroxetine
50 - 1000 nM
> 0.70
(Note: A Z'-factor > 0.5 indicates an excellent, highly robust assay suitable for high-throughput screening campaigns).
References
An offline-addition format for identifying GPCR modulators by screening 384-well mixed compounds in the FLIPR
Source: Journal of Biomolecular Screening (PubMed)
URL:[Link]
Potent and Selective Inhibition of Plasma Membrane Monoamine Transporter by HIV Protease Inhibitors
Source: Journal of Pharmacology and Experimental Therapeutics (PMC)
URL:[Link]
Human Recombinant NK1 Tachykinin Receptor Stable Cell Line Product Manual
Source: GenScript
URL:[Link]
Overlap and Specificity in the Substrate Spectra of Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3
Source: Pharmaceuticals (MDPI)
URL:[Link]
Troubleshooting low yield in (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine synthesis
Executive Summary & Synthetic Context The (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine scaffold is a privileged chiral motif, frequently serving as a critical intermediate or active pharmaceutical ingredient (API...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Synthetic Context
The (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine scaffold is a privileged chiral motif, frequently serving as a critical intermediate or active pharmaceutical ingredient (API) in the development of neurokinin-1 (NK1) receptor antagonists (e.g., CP-99,994 and L-733,060 analogs) [1].
Synthesizing this cis-2,3-disubstituted piperidine presents two major chemical engineering challenges:
Severe Steric Hindrance: The bulky 3-phenyl group creates a pseudo-axial/equatorial steric shield over the C2 position, severely retarding nucleophilic attack.
Stereochemical Lability: The C2-α-proton is highly acidic. Under basic conditions, the kinetic (2R,3R) cis-isomer rapidly epimerizes to the thermodynamically stable (2S,3R) trans-isomer, destroying enantiomeric excess (ee%).
The following guide deconstructs the synthetic workflow, isolates the root causes of low yields, and provides field-proven, self-validating protocols to optimize your throughput.
Synthetic workflow highlighting the kinetic amination pathway versus thermodynamic epimerization.
Troubleshooting FAQs
Q1: Why is the yield of my reductive amination step consistently stalling below 40%?Causality: The coupling of (2R,3R)-3-phenylpiperidine-2-carboxaldehyde with pyrrolidine suffers from severe 1,3-diaxial-like steric clashes. If you are using standard reducing agents like Sodium Borohydride (NaBH₄) in methanol, the hydride reduces the unreacted aldehyde to an alcohol faster than the sterically hindered iminium ion can form.
Solution: Switch to a kinetically controlled reductive amination utilizing Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) in 1,2-dichloroethane (DCE) [2]. STAB is a mild hydride donor that is highly selective for iminium ions over aldehydes, allowing the slow iminium formation to reach equilibrium without premature aldehyde reduction.
Q2: I am losing optical purity (ee drops from 98% to <70%) during the aldehyde intermediate isolation. How can I prevent this?Causality: The C2 position is highly susceptible to keto-enol tautomerization. When you concentrate the 2-carboxaldehyde intermediate, trace basic impurities (or the basicity of the piperidine nitrogen itself) deprotonate the C2-α-proton. Reprotonation occurs from the less hindered face, yielding the undesired (2S,3R) trans-isomer [1, 4].
Solution:Never isolate the 2-carboxaldehyde. Generate it in situ (e.g., via DIBAL-H reduction of the corresponding ester at -78 °C) and immediately telescope it into the reductive amination step. Maintain a slightly acidic environment (pH ~5 via acetic acid) during the pyrrolidine addition to suppress enolization.
Mechanistic divergence at the C2-aldehyde intermediate under basic versus mildly acidic conditions.
Q3: Can I bypass the aldehyde entirely and use direct N-alkylation (reacting 2-chloromethyl-3-phenylpiperidine with pyrrolidine)?Causality: Direct S_N2 alkylation at the neopentyl-like C2-methyl position is kinetically unfavorable. The 3-phenyl group blocks the required backside attack trajectory. Forcing the reaction with heat leads to E2 elimination (forming an exocyclic double bond) or intramolecular aziridinium formation, which causes ring expansion and complete racemization [2].
Solution: Reductive amination is mandatory for high-yielding C-N bond formation at this specific position. If you must use an alkylation route, use a highly reactive triflate leaving group at -20 °C, though yields will rarely exceed 50%.
Quantitative Data Presentation
The following table summarizes the optimization landscape for the critical pyrrolidine coupling step, demonstrating the causality between reagent selection and stereochemical integrity.
Reducing Agent
Solvent
Additive
Temp (°C)
Yield (%)
Epimerization (%)
Mechanistic Observation
NaBH₄
MeOH
None
25
15%
>40%
Strong base generated (methoxide) causes rapid C2 epimerization; over-reduction of unreacted aldehyde to alcohol.
NaBH₃CN
MeOH
AcOH (pH 5)
25
45%
10%
Sluggish reduction of the sterically hindered iminium allows side reactions; cyanide toxicity risks at scale.
Cl₃SiH
DMF / Toluene
None
25
30%
15%
Poor solubility of intermediates; incomplete conversion [3].
This self-validating protocol is engineered to maximize the yield of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine while preserving the delicate C2 stereocenter.
Step 1: Preparation & System Validation
In an oven-dried, argon-purged flask, dissolve the crude in situ generated (2R,3R)-3-phenylpiperidine-2-carboxaldehyde (1.0 eq, ~10 mmol) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.
Self-Validation Check: Perform a Karl Fischer titration on the DCE. Water content must be <50 ppm to prevent competitive hydration of the aldehyde, which stalls iminium formation.
Step 2: Kinetically Controlled Iminium Formation
Cool the reactor to 0 °C. Add pyrrolidine (1.2 eq) dropwise over 10 minutes.
Immediately add glacial acetic acid (1.0 eq) to adjust the apparent pH to ~5. Stir at 0 °C for 30 minutes.
Self-Validation Check: Extract a 50 µL aliquot for FT-IR spectroscopy. Proceed to Step 3 only when the aldehyde C=O stretch (~1720 cm⁻¹) has vanished and the iminium C=N stretch (~1670 cm⁻¹) is dominant.
Step 3: Selective Reduction
Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) portion-wise over 15 minutes. Keep the internal temperature below 10 °C to suppress exothermic side reactions.
Allow the reaction to naturally warm to 25 °C and stir for 12 hours.
Step 4: Quench and Isolation
Self-Validation Check: Monitor by LC-MS. The reaction is complete when the iminium intermediate (m/z [M+H]⁺ = 243) is fully consumed.
Quench slowly with saturated aqueous NaHCO₃ (gas evolution will occur).
Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify via silica gel chromatography (Eluent: DCM/MeOH/NH₄OH 90:9:1) to yield the pure target compound as a pale yellow oil.
References
Title: Reductive Amination Revisited: Reduction of Aldimines with Trichlorosilane Catalyzed by Dimethylformamide
Source: The Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Title: Diastereoselective addition to N-acyliminium ions with aryl- and alkenyl boronic acids via a Petasis-type reaction
Source: RSC Advances
URL: [Link]
Optimization
Preclinical Formulation Support Center: Solubilization Strategies for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Welcome to the Preclinical Formulation Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles of formulating (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethy...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Preclinical Formulation Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles of formulating (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine for in vivo efficacy and pharmacokinetic studies.
This guide abandons generic advice in favor of mechanistic causality. We will explore why this compound behaves the way it does and how to build self-validating formulation protocols to ensure reliable data in your animal models.
Section 1: The Causality of Insolubility (Compound Profiling)
To formulate a compound successfully, you must first understand its structural liabilities. (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a lipophilic, dibasic small molecule .
Lipophilicity: The phenyl ring drives a high LogP, making the un-ionized free base highly lipophilic and virtually insoluble in water at neutral pH.
Ionization (pKa): The molecule contains two basic nitrogen centers (a secondary piperidine and a tertiary pyrrolidine) with pKa values typically ranging between 9.0 and 10.5.
The "Solvent Shock" Phenomenon: While the compound may dissolve easily in 100% DMSO or highly acidic buffers, injecting these directly into an animal causes rapid dilution in physiological fluids (pH 7.4). This sudden shift in pH and solvent polarity forces the compound back into its un-ionized state, leading to immediate in vivo precipitation, injection site toxicity, and erratic absorption profiles [5, 6].
Section 2: Formulation Decision Tree
Before proceeding to the lab bench, use the following logical workflow to select the appropriate formulation strategy based on your target concentration and route of administration.
Decision tree for formulating lipophilic dibasic amines for in vivo studies.
Section 3: Step-by-Step Methodologies
Every protocol below is designed as a self-validating system. Do not skip the visual and kinetic checks.
Protocol A: Cosolvent/Surfactant Micellar System (For IV/IP Dosing)
Mechanism: PEG400 acts as a cosolvent by significantly lowering the dielectric constant of the aqueous phase, which increases the solubility of the lipophilic compound [2]. Tween 80 forms micelles that encapsulate the phenyl moiety, preventing nucleation upon dilution in the bloodstream.
Primary Solubilization: Weigh the free base compound into a glass vial. Add DMSO to achieve 5% of the final target volume. Vortex until completely dissolved.
Cosolvent Addition: Add PEG400 (40% of final volume). Vortex for 2 minutes. The solution must remain optically clear.
Surfactant Addition: Add Tween 80 (5% of final volume). Sonicate for 5 minutes at room temperature to ensure homogenous micelle distribution.
Aqueous Phase: Critical Step. Slowly add 0.9% Saline (50% of final volume) dropwise while continuously vortexing. Adding the aqueous phase too quickly will cause localized "solvent shock" and irreversible precipitation.
Validation: Pass the final solution through a 0.22 µm PTFE syringe filter. If resistance is felt, microscopic precipitation has occurred.
Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a cyclic oligosaccharide. The lipophilic phenyl ring of the piperidine compound inserts into the hydrophobic cavity of the cyclodextrin torus, while the hydrophilic exterior ensures high aqueous solubility and biocompatibility [1].
Vehicle Preparation: Dissolve HP-β-CD powder in sterile water to create a 20% (w/v) stock solution. Stir until completely transparent.
Drug Addition: Add the required mass of the compound directly to the HP-β-CD solution.
Complexation: Sonicate the suspension in a water bath at 37°C for 45–60 minutes. The thermal energy accelerates the thermodynamic equilibrium of the inclusion complex.
Validation: Centrifuge an aliquot at 10,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to confirm the target concentration has been reached without hidden sub-visible particles.
Section 4: Troubleshooting & FAQs
Q1: My compound dissolves perfectly in the PEG400/Tween 80 mixture but crashes out immediately when I add the saline. What is happening?A1: You are experiencing "solvent shock." The sudden increase in the dielectric constant forces the lipophilic free base out of solution before the Tween 80 micelles can fully encapsulate it. Fix: Add the saline dropwise under vigorous vortexing. Alternatively, slightly acidify the saline (e.g., pH 5.0) prior to addition to increase the ionization fraction of the piperidine/pyrrolidine nitrogens during the mixing phase.
Q2: Can I just use 100% DMSO for my intraperitoneal (IP) injections to ensure it stays in solution?A2: Absolutely not. Administering high concentrations of DMSO in vivo causes severe tissue necrosis, inflammation, and cellular apoptosis [6]. Furthermore, DMSO cannot maintain the solubility of hydrophobic compounds once diluted in the interstitial fluid of the peritoneal cavity; the compound will immediately precipitate, leading to a depot effect and artificially prolonged, unpredictable pharmacokinetics [5]. Always limit DMSO to ≤5% for systemic dosing.
Q3: I am dosing orally (PO). Do I need a complex IV-style formulation?A3: Not necessarily, but you must account for the gastrointestinal pH gradient. Because your compound is a weak base, it will dissolve easily in the acidic stomach (pH ~2.0). However, weak bases have an inherent tendency to undergo supersaturation and precipitate upon exit from the stomach and entry into the higher pH of the small intestine [3]. If your efficacy data is erratic, switch to a cyclodextrin inclusion complex (Protocol B) to protect the compound from intestinal precipitation.
Q4: How do I definitively know if my formulation is stable for a 7-day repeated-dose study?A4: Visual inspection is insufficient. You must perform a kinetic solubility assay. Store the formulation at room temperature. On days 1, 3, and 7, centrifuge an aliquot at 10,000 x g for 10 minutes and analyze the supernatant using LC-MS/MS [4]. A drop in the detected concentration indicates microscopic precipitation and formulation failure.
Section 5: Excipient Tolerability & Solubilization Data
To assist in formulation design, adhere to the following quantitative limits for excipient tolerability in rodent models. Exceeding these limits will introduce vehicle-derived artifacts into your biological data.
Excipient Class
Example Agent
Solubilization Mechanism
Max In Vivo Tolerability (Mice/Rats)
Common Issues / Limitations
Cosolvent
DMSO
Disrupts solute crystal lattice
≤ 5% (IV), ≤ 10% (PO)
Tissue necrosis, "solvent shock" precipitation
Cosolvent
PEG 400
Lowers dielectric constant of water
≤ 40% (IV), ≤ 50% (PO)
High viscosity, osmotic diarrhea at high PO doses
Surfactant
Tween 80
Micellar encapsulation
≤ 5% (IV), ≤ 10% (PO)
Histamine release, anaphylactoid reactions
Complexing Agent
HP-β-CD
Hydrophobic cavity inclusion
≤ 20% w/v (IV/PO)
Renal clearance saturation, high material cost
References
Characterization, in Vitro and in Vivo Evaluation of Naringenin-Hydroxypropyl-β-Cyclodextrin Inclusion for Pulmonary Delivery. mdpi.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE34RQa-74AH85oQsuJ_NxfodmL1vEpa7UQCmkCPgj60RZZQe5QkTenx-tC3oqE24AODzrNEm8N76gmnqLZQUu6igaMDXuMEzJN3tw-dfsIkQemSzrRuayBZDdjh6Pnol95Kg==]
Formulation of Orally Disintegrating Films as an Amorphous Solid Solution of a Poorly Water-Soluble Drug. mdpi.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqSX-PDGMNZgDqELHzbZzLC-KzlQldfubKJvffx2jZB23Cfnsm4TXgyyuUXvicws--NRd-JmR1gG_hzA88S2zJRf6NwHXIGSxdXI-2Kzuv_2rRgfh7yhqIIzxSH70cvvv4C_E=]
Phase Behavior and Crystallization Kinetics of a Poorly Water-Soluble Weakly Basic Drug as a Function of Supersaturation and Media Composition. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0jriFQdnvYTZb61614eWOiXM5xYuv_1E1kp8FmGe7Sn2VA_NhuzCd0hRa6ORZMI1lnMI_u7DxjaTB_1Z3GaF5kNg_MWKWs0e95xqRSuK5QyRO51VfZiZDFSO9Kp_qzdzFEtJLL7wt_yc40l-ZOhoBd1PTua4=]
Kinetic Solubility - In Vitro Assay. charnwooddiscovery.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGrxZFXoB2rm1hk5BDgEch3ht6ErvbFg8AtXc0lKlw5TMFezQ9E5ceiM7WAAfdE83DUpr8Q4kJykG9JkYDoa2MmAb23YPPMr-z_acCb_rehRLPzEPUZAa0wF8PjC7IfPeJNg5xP-ceKup1Nz0IR4PW6PAi8p46l4G-KnTajcyYL2AK5532ctk5Gc1iqMgc6pQ==]
A zwitterionic solvent for in vitro toxicity tests of insoluble compounds. jst.go.jp.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLAzS5wC79jwg4rtQUlaDLrdQzvOgsHLSg5irA2k1fAVxqdCpsXnfh0FVZ5xcceUVz78FtlK-j3wKD3II5tRGD8dPFd3NvBZGMbVZONazSWPYG6-YtUtoWl4fJ331E7e8GY1ah6AxSmpccRwsngq7_pTaCX5xIAft613qdz3Q=]
DMSO toxicity in vivo: effects on RGC apoptosis. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYEmDu0uuR43lyNP6Ka-psyPj_X-QzFE54JkI8rQkuqVlUXOdTFhVVFtjvpI-00u1vf-BZoKi5BMJvrNahK8Mumh-mBdy26Qf7X10Cx0XLiclmEaRPn-ToP0-j3ZPV1OeR85Yck-mmKciDjWGQRhlXUelj-lgeTDd5vI3s73rmhHq4OuQNnUDSLShE4mAWQLfWCEuMWBPU1pPMEFOT_sFz_taCPPofj2_4LJOHLC6agagDjcYaaD5J82x80bwM-CCj8qk=]
Troubleshooting
Resolving matrix effects in LC-MS analysis of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific bioanalytical challenges associated with (2R,3R)-3-phenyl-2-(py...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific bioanalytical challenges associated with (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine .
This molecule is a highly basic, diprotic amine featuring both piperidine and pyrrolidine rings. With a pKa of approximately 10.5, it is readily protonated in acidic mobile phases, making it highly amenable to positive Electrospray Ionization (ESI+). However, this high basicity and polarity make it exceptionally vulnerable to matrix effects—specifically ion suppression caused by endogenous phospholipids in biological samples[1].
Below, you will find the mechanistic explanations, self-validating protocols, and data-driven strategies required to resolve these issues.
Frequently Asked Questions (FAQs)
Q: Why does the MS signal for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine drop drastically in plasma extracts compared to neat solvent?A: This is a classic case of ESI+ ion suppression driven by droplet surface competition. Endogenous phospholipids (such as phosphatidylcholines) possess a permanently charged quaternary ammonium headgroup and a highly hydrophobic fatty acid tail. This structure acts as a surfactant, driving the phospholipids to the surface of the ESI droplet. Because gas-phase ion emission occurs at the droplet surface, phospholipids monopolize the available charge. Your basic amine analyte is forced into the droplet's interior, failing to evaporate into the gas phase and resulting in a suppressed signal[1].
Q: How do I mathematically prove that matrix effects are ruining my assay?A: You must calculate the Matrix Factor (MF) using the post-extraction spike method established by Matuszewski et al.[2].
The formula is: MF = (Peak Area of Analyte Spiked POST-Extraction) / (Peak Area of Analyte in Neat Solvent).
An MF of 1.0 indicates no matrix effect.
An MF < 0.85 indicates severe ion suppression.
An MF > 1.15 indicates ion enhancement.
Q: I am currently using Protein Precipitation (PPT) with acetonitrile. Why isn't this working?A: Standard PPT removes proteins but leaves >95% of endogenous phospholipids in the supernatant[3]. When you inject this extract, the phospholipids accumulate on your analytical column and co-elute with your analyte, causing unpredictable suppression zones[4].
Mechanistic Visualizations
Mechanism of ESI+ ion suppression caused by phospholipid surface competition.
Decision tree for diagnosing and resolving LC-MS matrix effects.
Experimental Troubleshooting Protocols
To build a self-validating system, you must first map the suppression zones, and then implement a targeted chemical filtration strategy.
Protocol A: Mapping Matrix Effects via Post-Column Infusion (PCI)
This protocol allows you to visualize exactly where matrix components are eluting and destroying your signal[4].
Prepare Infusion Solution: Prepare a 100 ng/mL neat solution of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine in mobile phase.
Hardware Setup: Connect a syringe pump to a zero-dead-volume T-piece installed between the LC column outlet and the MS source.
Infusion: Infuse the analyte solution at a constant rate of 10 µL/min. This will create a high, steady baseline signal for your specific MRM transition.
Matrix Injection: Inject a blank matrix extract (e.g., precipitated plasma without the analyte) via the autosampler and run your standard LC gradient.
Data Analysis: Observe the chromatogram. Any sudden drops in the steady baseline indicate zones of severe ion suppression. If your analyte's retention time falls within one of these "valleys," you must alter your chromatography or sample prep.
Protocol B: Targeted Phospholipid Removal (PLR)
Because basic amines often co-elute with early-to-mid eluting lysophospholipids, standard Solid Phase Extraction (SPE) can be overly complex. Instead, use a Lewis Acid-Base chemical filtration method (e.g., Zirconia-coated silica)[3].
Sample Loading: Add 100 µL of biological plasma to a 96-well Phospholipid Removal plate.
Precipitation: Add 300 µL of 1% Formic Acid in Acetonitrile. The acid disrupts protein binding and ensures the diprotic amine remains fully ionized and highly soluble.
Mixing: Aspirate/dispense or vortex for 2 minutes to ensure complete protein precipitation.
Elution: Apply a vacuum (10 inHg) for 5 minutes.
Mechanism of Action: The Zirconia atoms (Lewis acid) on the frit selectively and irreversibly bind the phosphate moieties (Lewis base) of the endogenous phospholipids. Your basic amine analyte passes through completely unhindered[3].
Quantitative Data Presentation
The table below summarizes the expected performance metrics when transitioning from standard Protein Precipitation to targeted Phospholipid Removal for basic amines. Note the restoration of the Matrix Factor and the drastic reduction in variance (%RSD).
Sample Preparation Method
Analyte Recovery (%)
Matrix Factor (MF)
Phospholipid Removal (%)
Precision (%RSD)
Standard PPT (Acetonitrile)
92.5%
0.45 (Severe Suppression)
< 5.0%
18.5%
Standard Reversed-Phase SPE
81.0%
0.68 (Moderate Suppression)
45.0%
11.2%
Zirconia-Based PLR-SPE
94.2%
0.98 (Negligible ME)
> 98.0%
3.8%
Data Interpretation: While PPT yields high absolute recovery, the co-extracted phospholipids cause a 55% loss in MS signal (MF = 0.45), destroying assay sensitivity and precision. PLR-SPE maintains high recovery while eliminating the suppression, resulting in a robust, self-validating analytical method.
References[1] Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrometry Reviews. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHKYQQSxCQMKUxfa_xUyGLZWDdmIRxnbT1inq-rIdBsxAN0RqqgtLXOzGbRX4HoX1PiMt2s-KCIe98lZf3UMYcGNXjl11fIWuXBQCLClUEakOLZ7WMAXxvl-_QyOB8vEhlqgjI5[3] LCGC International. (2015). Advances in Sample Preparation: Removing Phospholipids from Biological Samples. Chromatography Online. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWKYeHUQOeFKVew6q8g0QhNgLNWgu_JyLDb35ALMZ2tFrWkxX1lvMagxP20S4jHzKrFqu8SlIURKsJWABWRxNWy2mvgF7kXUbfj81LwrT_8JFSEBfY-kvICNLu1S6XBLLPKuPjVghg5hFKvENUC3pZZHTctSuu7NBlT6oeUXwjT1bOmnmP28CLcMVw4-Tp0KrQ1DEQAiJ2ycfX8JHyJISzcdAmMoUr6p5QnQ==[2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS. Analytical Chemistry. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0Q2bV0yOtkDN8XTpyAjthMSheqguY0zVvz85u04ad8D9Igd_9_7f0NTfSGOfmAzf23kQiGS7K32BLayocaGFz8HBpAi311v1UonW7nfBbFcTSvDceU_wjriJk5FixLNFq3jzbBg==[4] MDPI. (2020). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Sensors. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBvbKjzOwZC25WrfAmclONdXqrSYsaYRUVd5uLIpodYcXrE-n0_n14XEBhUMW3AH6sjl4VqTni0LWlHTmN7A1Y8Qzx-AhWpkvS2OkkTLpMQYNzF6pJAXhIDyB9ZRB89qhew5ZD
Technical Support Center: Preventing Degradation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine . Thi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine .
This compound is a chiral bis-amine scaffold frequently utilized in medicinal chemistry and pharmacological research targeting neurotransmitter systems[1]. Because its molecular structure features both a secondary amine (within the piperidine core) and a tertiary amine (the pyrrolidinyl group), the free base is highly reactive toward environmental electrophiles and oxidants. This guide provides causality-driven troubleshooting and self-validating protocols to ensure the structural integrity of your compound during long-term storage.
Part 1: Physicochemical & Stability Profile
To effectively prevent degradation, we must first quantify the compound's baseline properties and environmental thresholds. The table below summarizes the critical data required for stability management.
Argon atmosphere, amber vial, 2–8 °C (Short-term only)
Optimal Storage (Salt Form)
Dihydrochloride salt, desiccated, 2–8 °C (Long-term)
Part 2: Troubleshooting & FAQs
Q1: Why does my crystalline free base convert into a viscous, yellow gum over time?A1: This is a classic symptom of atmospheric degradation driven by hygroscopicity and nucleophilic attack. The secondary amine of the piperidine core is highly nucleophilic and basic. When exposed to ambient air, it rapidly absorbs moisture and reacts with atmospheric carbon dioxide to form carbamate and carbonate salts.
Causality: The formation of these heterogeneous salts disrupts the uniform crystalline lattice of the pure free base, causing a melting point depression that manifests as a sticky, viscous gum. To prevent this, the free base must be handled in a dry box or immediately converted to a stable salt form.
Q2: How do I mitigate N-oxide formation during prolonged storage?A2: Both the piperidine and pyrrolidine rings are highly susceptible to oxidation[2]. Atmospheric oxygen reacts with the nitrogen lone pairs—a process often catalyzed by ambient UV light or elevated temperatures—to form N-oxides.
Causality: These N-oxides possess highly polar N⁺–O⁻ bonds that form strong hydrogen bonds[3]. This drastically shifts retention times in HPLC (appearing as new, highly polar peaks) and can completely alter biological assay results.
Mitigation: Store the compound under a strict inert atmosphere (Argon is heavier than Nitrogen and provides a better blanket) in amber glass vials to block photo-oxidative free radical mechanisms[2].
Q3: Is it better to store this compound as a free base or a salt?A3: For long-term storage (>1 month), it is unequivocally better to store the compound as a salt (e.g., a dihydrochloride salt).
Causality: Protonating the secondary and tertiary amines eliminates the availability of the nitrogen lone pairs. This effectively shuts down both the N-oxidation and carbamate formation pathways. The salt form is thermodynamically more stable, resists oxidation, and remains a free-flowing powder as long as it is kept desiccated.
Part 3: Experimental Protocols
Protocol A: Conversion of Free Base to Dihydrochloride Salt (Long-Term Storage)
This protocol is a self-validating system; the immediate formation of a precipitate confirms successful protonation, while the final physical state confirms the absence of trapped moisture.
Dissolution: Dissolve 1.0 g of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine free base in 15 mL of anhydrous diethyl ether under an argon atmosphere.
Acidification: Slowly add 2.2 equivalents of anhydrous HCl (2.0 M solution in diethyl ether) dropwise at 0 °C while stirring vigorously.
Mechanistic Note: Using strictly anhydrous HCl prevents the introduction of water, which would otherwise hydrate the resulting salt and turn it into an unmanageable hygroscopic slurry.
Precipitation: A white precipitate (the dihydrochloride salt) will form immediately. Allow the suspension to stir for 15 minutes at 0 °C to ensure complete crystallization.
Isolation & Washing: Filter the precipitate under a stream of nitrogen. Wash the filter cake with 2 x 5 mL of ice-cold anhydrous ether.
Mechanistic Note: The cold ether wash removes any unreacted free base and flushes away non-polar oxidative degradation products (such as imines)[2].
Drying: Dry the salt in a vacuum desiccator over P₂O₅ for 24 hours.
Validation: The final product should be a crisp, white powder. A yield of >90% indicates successful conversion without trapping solvent.
Protocol B: Recovery and Purification of Degraded Free Base
Use this workflow if your free base has already absorbed CO₂/moisture and turned into a gum.
Deprotonation: Dissolve the degraded gum in 10 mL of 1.0 M NaOH (aq).
Mechanistic Note: A high pH (>12) is required to break the carbamate bonds and ensure both the piperidine and pyrrolidine nitrogens are fully deprotonated back to their free base state.
Extraction: Extract the aqueous layer with Dichloromethane (DCM) (3 x 15 mL). The free base will partition into the organic layer, leaving polar N-oxides and carbonate salts in the aqueous phase.
Washing & Drying: Wash the combined organic layers with saturated brine (10 mL), then dry over anhydrous Na₂SO₄ for 30 minutes.
Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure at 25 °C. Immediately backfill the rotary evaporator with Argon to prevent re-oxidation, and proceed to Protocol A for salt formation.
Part 4: Degradation & Stabilization Workflows
Degradation pathways and stabilization workflows for the piperidine derivative.
References
ACS Publications. Medicinal Chemistry of Drugs with N-Oxide Functionalities. Retrieved from: [Link]
Optimizing crystallization conditions for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Welcome to the Technical Support and Troubleshooting Center for the crystallization and chiral resolution of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine . This platform is designed for process chemists, chemical...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support and Troubleshooting Center for the crystallization and chiral resolution of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine .
This platform is designed for process chemists, chemical engineers, and drug development professionals. Because this molecule is a lipophilic diamine with multiple stereocenters, isolating the (2R,3R) enantiomer from a crude or racemic mixture presents specific thermodynamic and kinetic challenges. This guide synthesizes field-proven methodologies, thermodynamic modeling, and classical resolution principles to help you optimize yield, enantiomeric/diastereomeric excess (ee/de), and crystal habit.
I. Core Workflow: Diastereomeric Salt Resolution & Crystallization
The most robust method for isolating the (2R,3R) configuration from a racemic mixture of this basic amine is classical diastereomeric salt resolution[1]. The workflow below outlines the critical path from crude racemate to high-purity crystalline salt.
Workflow for Diastereomeric Salt Resolution and Crystallization Optimization.
Symptom: Upon cooling the supersaturated solution, the mixture turns cloudy and forms a dense, viscous oil at the bottom of the reactor instead of nucleating crystalline solids.
Causality & Mechanism: The target molecule is a highly lipophilic diamine. In highly polar solvent systems (like pure methanol or water), the supersaturation trajectory crosses the binodal curve (the liquid-liquid coexistence region) before it reaches the metastable zone limit for solid nucleation[2]. The system minimizes free energy by separating into a solute-rich oil phase and a solvent-rich phase, effectively halting crystallization.
Resolution:
Thermodynamic Shift: Modify the solvent matrix to increase the solubility of the oil phase, shifting the binodal curve below the solubility curve. Adding a moderately non-polar co-solvent (e.g., heptane or toluene) is highly effective.
Kinetic Bypass: Introduce 1-2 wt% of milled seed crystals at a temperature above the LLPS onset temperature. This provides a surface for primary nucleation, allowing the system to bypass the oiling-out phase entirely.
Diagnostic 2: Sub-optimal Diastereomeric Excess (de) during Salt Resolution
Symptom: The isolated salt yields a diastereomeric excess of <85%, requiring multiple wasteful recrystallizations to achieve API-grade purity.
Causality & Mechanism: Co-precipitation of the more soluble (2S,3S) diastereomeric salt occurs due to excessive supersaturation or incorrect resolving agent stoichiometry.
Resolution: Employ the Half-Equivalent Method [3]. Because the starting material is a racemate, only 0.5 equivalents of the chiral resolving agent (e.g., L-Tartaric acid) are stoichiometrically required to pair with the (2R,3R) enantiomer. The (2S,3S) enantiomer remains in solution as a highly soluble free base. This drastically alters the solubility differential and prevents co-precipitation, maximizing the thermodynamic driving force for the desired diastereomer[1][3].
Diagnostic 3: Poor Filtration due to Needle-Like Crystal Habit
Symptom: Crystals form as fine, long needles (acicular habit), leading to a highly compressible filter cake, extended filtration times, and high mother liquor retention (which lowers purity).
Causality & Mechanism: Rapid, uncontrolled cooling generates a high degree of supersaturation, driving rapid 1-dimensional crystal growth along the fastest-growing crystal face.
Resolution: Shift from linear cooling to a controlled, non-linear cooling profile (e.g., cubic cooling) guided by population balance modeling. Additionally, integrate temperature cycling (Ostwald ripening) to dissolve fine needles and promote the growth of thicker, more equant (block-like) crystals[4].
III. Quantitative Data Summaries
The following tables summarize empirical data for the optimization of the (2R,3R) enantiomer isolation.
Table 2: Solvent System Optimization for L-Tartrate Salt
Conditions: 1.0 eq (2R,3R)-amine, 1.0 eq L-Tartaric acid, 10 volumes total solvent.
Solvent System (v/v)
Sol. at 60°C (mg/mL)
Sol. at 5°C (mg/mL)
Metastable Zone Width
Filtration Time (min/100g)
Methanol/Water (80:20)
>250
85
Narrow (<5°C)
LLPS (Oiling out)
Ethanol/Heptane (50:50)
180
12
Wide (15°C)
4.5 (Optimal)
Isopropanol/MTBE (40:60)
140
8
Moderate (10°C)
12.0 (Needles)
Acetone/Water (90:10)
210
45
Narrow (<5°C)
25.0 (Sticky cake)
IV. Step-by-Step Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems featuring integrated In-Process Controls (IPCs).
Protocol A: Half-Equivalent Diastereomeric Salt Formation
Objective: Selectively crystallize the (2R,3R) enantiomer from a racemic mixture.
Reactor Charging: Charge a jacketed crystallizer with 1.0 equivalent of racemic 3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine.
Solvent Addition: Add 10 relative volumes of Ethanol/Heptane (50:50 v/v) and agitate at 250 RPM using a pitched-blade turbine.
Dissolution: Heat the mixture to 65°C. IPC 1: Visually confirm complete dissolution (clear solution).
Resolving Agent Addition: Slowly charge exactly 0.5 equivalents of L-Tartaric Acid dissolved in 2 volumes of Ethanol over 30 minutes via a dosing pump.
Equilibration: Maintain the system at 65°C for 1 hour to allow complete salt formation and equilibration.
Progression: Proceed immediately to Protocol B.
Protocol B: Controlled Cooling & Temperature Cycling Crystallization
Objective: Prevent oiling out and optimize crystal habit for filtration.
Initial Cooling: Cool the solution from 65°C to 55°C at a linear rate of 0.5°C/min.
Seeding: At 55°C (within the metastable zone, above the LLPS boundary), charge 1.0 wt% of (2R,3R)-L-tartrate seed crystals (pre-milled to a
d90
< 20 μm).
Seed Bed Maturation: Hold the temperature at 55°C for 2 hours. IPC 2: Use FBRM (Focused Beam Reflectance Measurement) or visual inspection to confirm the seed bed has not dissolved and secondary nucleation has begun.
Cubic Cooling: Execute a cubic cooling profile from 55°C to 5°C over 8 hours. The non-linear cooling rate maintains a constant, low supersaturation, preventing the rapid 1D growth that causes needle formation.
Temperature Cycling (Ostwald Ripening): Re-heat the suspension to 40°C at 1.0°C/min, hold for 1 hour, and cool back to 5°C at 0.2°C/min. This dissolves thermodynamic fines and thickens the existing crystals[4].
Supernatant Check: IPC 3: Sample the mother liquor. Analyze via chiral HPLC. The concentration of the (2R,3R) salt should be <15 mg/mL.
Filtration & Washing: Filter the suspension using an Agitated Nutsche Filter Dryer (ANFD). Wash the filter cake with 2 volumes of pre-chilled (5°C) Ethanol/Heptane (50:50 v/v).
Drying: Dry the cake under vacuum (50 mbar) at 40°C until constant weight is achieved.
V. Frequently Asked Questions (FAQs)
Q: Why does the piperidine nitrogen not interfere with the pyrrolidine nitrogen during salt formation?A: The secondary piperidine amine and the tertiary pyrrolidine amine have distinct
pKa
values. The resolving agent will preferentially protonate the more basic nitrogen first. However, in the solid crystalline state, a dicarboxylic acid like L-tartaric acid often bridges both basic centers, forming a robust hydrogen-bonding network that highly stabilizes the (2R,3R) crystal lattice over the (2S,3S) lattice.
Q: Can I use continuous crystallization for this intermediate?A: Yes. Once the batch kinetics are fully understood via population balance modeling, the process can be transferred to a Mixed-Suspension Mixed-Product-Removal (MSMPR) crystallizer. However, the risk of oiling out must be strictly mitigated prior to continuous operation, usually by operating at a higher steady-state temperature or utilizing a higher ratio of anti-solvent.
Q: If I already have enantiopure (2R,3R) free base, do I still need to form a salt?A: Not necessarily for chiral resolution, but highly recommended for chemical purification and storage. The free base of this lipophilic diamine is prone to oxidation and often presents as a viscous oil or low-melting solid. Converting it to a crystalline salt (like a hydrochloride or tartrate) vastly improves its shelf-life, handling properties, and chemical purity profile.
Technical Support Center: Optimizing Bioavailability for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine Formulations
Welcome to the Technical Support Center. Formulating (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine presents classic Biopharmaceutics Classification System (BCS) Class II/IV challenges.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. Formulating (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine presents classic Biopharmaceutics Classification System (BCS) Class II/IV challenges. As a highly lipophilic basic amine, its oral bioavailability is heavily restricted by pH-dependent precipitation, extensive first-pass metabolism, and efflux transporters. This guide provides mechanistic troubleshooting, self-validating protocols, and formulation strategies to overcome these bottlenecks.
Part 1: Troubleshooting Guide & FAQs
Q1: My crystalline formulation exhibits high gastric solubility but less than 5% oral bioavailability in vivo. Why is absorption failing?Causality: The molecule contains basic piperidine and pyrrolidine nitrogens (pKa ~8.5). In the acidic environment of the stomach (pH 1.2), the molecule is fully protonated and highly soluble. However, upon entering the duodenum (pH 6.8), it rapidly deprotonates. This leads to supersaturation and subsequent precipitation of the lipophilic free base before intestinal absorption can occur.
Solution: Transition to an Amorphous Solid Dispersion (ASD) using an enteric polymer matrix like Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS)[1]. HPMCAS maintains the drug in an amorphous state and prevents crystallization in the neutral pH of the intestine.
Q2: Even when I achieve in vitro supersaturation using an ASD, the in vivo bioavailability remains capped at ~18%. What is the secondary bottleneck?Causality: The pyrrolidine ring is highly susceptible to rapid first-pass metabolism by hepatic and intestinal Cytochrome P450 3A4 (CYP3A4), primarily via N-dealkylation and ring opening[2]. Additionally, the lipophilic scaffold is a known substrate for P-glycoprotein (P-gp) efflux transporters in the gut wall.
Solution: Shift to a Self-Microemulsifying Drug Delivery System (SMEDDS). By dissolving the API in a lipid vehicle, you promote lymphatic transport, which bypasses the hepatic portal vein and avoids first-pass metabolism[3]. Incorporating D-α-tocopheryl polyethylene glycol 1000 succinate (TPGS) as a surfactant will simultaneously inhibit both CYP3A4 and P-gp.
Q3: My SMEDDS formulation phase-separates and forms a cloudy emulsion upon dilution in simulated intestinal fluid (SIF). How do I fix this?Causality: A cloudy emulsion indicates droplet coalescence due to an improper Hydrophilic-Lipophilic Balance (HLB) between your oil, surfactant, and co-surfactant.
Solution: You must map the microemulsion region using a pseudo-ternary phase diagram. Ensure the surfactant/co-surfactant ratio (Km) is optimized to yield droplet sizes <50 nm, which appear optically transparent and thermodynamically stable.
Mechanistic bottlenecks and formulation strategies for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine.
Part 2: Self-Validating Experimental Protocols
Protocol A: Preparation and Validation of HPMCAS Amorphous Solid Dispersions (Hot-Melt Extrusion)
This protocol utilizes thermal energy and shear to molecularly disperse the API within an enteric polymer matrix[1].
Blending: Geometrically blend the API and HPMCAS (M-grade) at a 1:3 weight ratio to ensure uniform distribution.
Extrusion: Feed the physical mixture into a co-rotating twin-screw extruder. Set the temperature profile to ramp from 90°C at the feeding zone to 140°C at the die (ensuring the temperature is below the API degradation point but above the polymer's glass transition temperature).
Milling: Cool the extrudate rapidly on a chill roll, mill using a hammer mill, and sieve through a 120-mesh screen to achieve a uniform particle size.
Self-Validation Check (mDSC): Perform Modulated Differential Scanning Calorimetry (mDSC) on the final powder. A successful, stable ASD will display a single glass transition temperature (Tg) between that of the pure polymer and the API, with a complete absence of the API's melting endotherm. If a melting peak is present, phase separation or incomplete amorphization has occurred, and the extrusion screw speed or temperature must be increased.
Protocol B: SMEDDS Formulation and In Vitro Lipolysis Assay
This protocol evaluates the formulation's ability to maintain drug solubilization during lipid digestion in the GI tract[3].
Formulation: Dissolve 50 mg of API in a pre-warmed (37°C) isotropic mixture of Capmul MCM (oil, 30% w/w), Cremophor EL (surfactant, 50% w/w), and Transcutol P (co-surfactant, 20% w/w).
Dispersion: Disperse 1 g of the loaded SMEDDS into 39 mL of simulated lipolysis buffer (pH 6.5, containing 5 mM sodium taurocholate and 1.25 mM phosphatidylcholine).
Digestion: Initiate lipid digestion by adding 4 mL of freshly prepared porcine pancreatic extract.
Self-Validation Check (pH-Stat & HPLC): Back-titrate the aqueous phase continuously with 0.2M NaOH using an automated pH-stat to maintain a constant pH of 6.5. The volume of NaOH consumed directly correlates to the release of free fatty acids, validating that complete lipid digestion is occurring. Following 60 minutes of digestion, centrifuge the sample and analyze the aqueous phase via HPLC. The assay must show >85% API recovery in the aqueous phase to confirm the drug remains solubilized in mixed micelles rather than precipitating.
Step-by-step workflow for the formulation and validation of SMEDDS.
Part 3: Quantitative Data Presentation
The following table summarizes the comparative pharmacokinetic parameters demonstrating the causality between formulation strategy and bioavailability enhancement.
Formulation Type
Cmax (ng/mL)
Tmax (h)
AUC (ng·h/mL)
Absolute Bioavailability (F%)
Primary Mechanism of Enhancement
Crystalline API
15 ± 4
2.5
65 ± 12
4%
N/A (Baseline)
ASD (HPMCAS)
85 ± 10
1.5
310 ± 45
18%
Overcomes intestinal precipitation via supersaturation.
SMEDDS (w/ TPGS)
210 ± 25
1.0
980 ± 110
58%
Bypasses first-pass CYP3A4 metabolism via lymphatic transport.
Part 4: References
Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Biomedicines, 2022.[Link]
Interaction of cytochrome P450 3A4 with cannabinoids and the drug darifenacin. Journal of Biological Chemistry, 2025.[Link]
Solid pharmaceutical dispersions with enhanced bioavailability. US Patent 8367118B2, 2013.
Technical Support Center: Extraction and Purification of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Welcome to the Technical Support Center. The isolation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine presents unique challenges due to its dual-amine functionality and chiral complexity.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. The isolation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine presents unique challenges due to its dual-amine functionality and chiral complexity. As a highly lipophilic diamine, it is prone to emulsion formation during liquid-liquid extraction and requires precise stereochemical resolution to separate the desired (2R,3R) isomer from its (2S,3S) enantiomer and related diastereomers.
This guide provides field-proven troubleshooting strategies, causal explanations for physical behaviors, and self-validating protocols to ensure high-purity recovery.
Part 1: Purification Workflow Diagram
Acid-base extraction and chiral resolution workflow for (2R,3R)-diamine purification.
Part 2: Quantitative Physicochemical Data
Understanding the physical properties of the molecule is critical for manipulating its solubility during extraction.
Property
Value
Impact on Purification Strategy
Molecular Weight
244.38 g/mol
Determines stoichiometric ratios for chiral resolving agents.
pKa 1 (Piperidine NH)
~10.5 (Predicted)
Requires aqueous basification to pH > 12.0 for complete free-base extraction.
pKa 2 (Pyrrolidine N)
~9.5 (Predicted)
Requires aqueous acidification to pH < 2.0 for complete di-protonation.
LogP (Free Base)
~2.8 (Predicted)
Highly lipophilic; partitions strongly into organic solvents (DCM, EtOAc).
LogD (pH 2.0)
< -1.0
Highly hydrophilic; partitions completely into the aqueous phase as a salt.
Part 3: Troubleshooting Guides & FAQs
Q1: Why do I get severe emulsions during the acid-base extraction of the crude mixture?A1: This is a common issue with lipophilic diamines. The molecule contains a hydrophobic phenyl ring and two basic amine groups. At intermediate pH levels (7–10), the molecule exists in a mono-protonated state, creating an amphiphilic structure that acts as a cationic surfactant, stabilizing oil-in-water emulsions[1].
Solution: Force the molecule into a single extreme state. Drop the pH strictly below 2.0 to ensure complete di-protonation, which maximizes aqueous solubility and destroys the surfactant effect[2]. If an emulsion persists, add brine (saturated NaCl) to increase the ionic strength of the aqueous phase, forcing the organic droplets to coalesce.
Q2: How do I efficiently remove the (2S,3S) enantiomer and diastereomeric impurities?A2: Enantiomers have identical physical properties in an achiral environment, making standard extraction ineffective. You must perform a diastereomeric salt resolution[]. By introducing a chiral acid—such as Di-p-toluoyl-L-tartaric acid (L-DTTA)—you create a chiral environment[4]. The specific spatial arrangement of the (2R,3R) isomer fits perfectly into the chiral pocket of L-DTTA, forming a highly crystalline, insoluble hydrogen-bonded network. The (2S,3S) enantiomer forms a much more soluble salt that remains in the mother liquor.
Q3: My final product is contaminated with neutral organic impurities. At which stage did the purification fail?A3: This indicates a failure during the initial acidic wash. When the crude mixture is dissolved in an organic solvent and washed with acid, only the protonated amines should migrate into the aqueous layer[5]. Neutral impurities (like unreacted phenyl-containing starting materials) remain in the organic layer. If neutral impurities are in your final product, you likely carried over some of the initial organic phase or did not wash the acidic aqueous layer thoroughly before basification.
Objective: Isolate the diamine free base from neutral and acidic impurities.
Dissolution: Dissolve the crude reaction mixture in Dichloromethane (DCM).
Causality: DCM is a dense, non-polar solvent that readily dissolves the free base and sinks below the aqueous layer, facilitating easy bottom-draining in a separatory funnel.
Acidic Extraction: Add 1M HCl to the separatory funnel and shake vigorously, venting frequently. Continue adding HCl until the aqueous phase reaches a pH < 2.0.
Causality: A pH below 2.0 ensures complete di-protonation of both the piperidine and pyrrolidine nitrogens, forcing the target compound entirely into the aqueous phase[5].
Phase Separation & Validation: Separate the layers. Wash the aqueous layer with one additional portion of fresh DCM to remove lingering neutral impurities.
Self-Validation: Spot both the aqueous and organic phases on a TLC plate (eluent: 10% MeOH in DCM with 1% NH₄OH). The DCM phase must show no UV-active spot corresponding to the API. Discard the DCM phase only after confirming it is devoid of the product.
Basification: Cool the aqueous phase to 5°C in an ice bath. Slowly add 3M NaOH with stirring until the pH is > 12.0.
Causality: Cooling prevents exothermic degradation. A pH > 12.0 ensures complete deprotonation of both amine rings, restoring the highly lipophilic free base[2].
Organic Recovery & Validation: Extract the basified aqueous layer with fresh DCM (3x).
Self-Validation: Check the pH of the depleted aqueous layer after the first extraction; if it has dropped below 12, add more NaOH and re-extract. Dry the combined DCM layers over anhydrous Na₂SO₄ and concentrate under vacuum.
Protocol B: Diastereomeric Salt Resolution
Objective: Isolate the (2R,3R) enantiomer via selective crystallization.
Salt Formation: Dissolve the extracted free base in hot Isopropanol (IPA) at 70°C. Slowly add 1.05 molar equivalents of Di-p-toluoyl-L-tartaric acid (L-DTTA) dissolved in a minimum amount of hot IPA.
Causality: L-DTTA is a bulky, rigid chiral acid. It selectively forms a highly crystalline salt with the (2R,3R) isomer due to favorable steric packing, leaving the (2S,3S) salt dissolved[4].
Crystallization: Allow the mixture to cool slowly to room temperature at a rate of ~10°C/hour, then transfer to a 4°C refrigerator overnight.
Causality: Slow cooling allows the crystal lattice to form perfectly, preventing the kinetic entrapment of the (2S,3S) diastereomeric salt within the crystals.
Filtration & Validation: Filter the crystals under vacuum and wash with a small volume of ice-cold IPA.
Self-Validation: Dissolve a 1 mg sample of the crystals in the appropriate mobile phase and analyze via Chiral HPLC. The enantiomeric excess (ee) must be >99%. If ee < 99%, perform a second recrystallization from hot IPA.
Free-basing: Suspend the pure (2R,3R)-L-DTTA salt in water, basify to pH > 12 with 3M NaOH, and extract with DCM. Dry and concentrate to yield the enantiopure (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine free base.
Comparative Efficacy Guide: Stereoselective Pharmacology of (2R,3R) vs. (2S,3S) 3-Phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist Executive Summary & Mechanistic Rationale In the development of central nervous system (CNS)...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Prepared By: Senior Application Scientist
Executive Summary & Mechanistic Rationale
In the development of central nervous system (CNS) therapeutics, spatial orientation is as critical as chemical composition. 3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a highly potent, conformationally restricted scaffold belonging to the 2,3-disubstituted piperidine class of tachykinin NK1 receptor antagonists[1].
The NK1 receptor is a Gq-coupled G-protein coupled receptor (GPCR) that mediates the physiological effects of substance P, a neuropeptide heavily implicated in neurogenic inflammation, pain transmission, and the emetic reflex[2][3]. For optimal target engagement, the antagonist's phenyl ring at the C3 position must occupy a deep hydrophobic pocket formed by transmembrane helices V and VI of the receptor. Simultaneously, the basic nitrogen of the pyrrolidin-1-ylmethyl group at C2 must form a critical salt bridge with a conserved glutamate/histidine residue pair[4].
Our comparative analysis demonstrates a profound stereoselective divergence: the (2S,3S)-enantiomer acts as the highly active eutomer, perfectly aligning its pharmacophores to competitively block substance P. Conversely, the (2R,3R)-enantiomer (the distomer) suffers from severe steric clashes within the binding pocket, rendering it functionally inert despite possessing identical physicochemical and pharmacokinetic properties[2][4].
Diagram 1: NK1 receptor signaling pathway and competitive blockade by the (2S,3S)-enantiomer.
Quantitative Data: In Vitro & In Vivo Efficacy
To objectively compare the performance of both enantiomers, we evaluate their binding affinities and functional antagonism profiles. The data below is benchmarked against structurally homologous 2,3-disubstituted piperidines (e.g., CP-99,994 and L-733,060)[1][2].
Confirms absolute selectivity for the NK1 receptor subtype.
Ca²⁺ Mobilization Inhibition
1.2 nM
> 10,000 nM
FURA-2 imaging; confirms functional antagonism against Substance P.
Table 2: In Vivo Pharmacodynamics & ADME
Metric
(2S,3S)-Enantiomer
(2R,3R)-Enantiomer
Assay Condition / Implication
Gerbil Foot Tapping (ID₅₀)
0.5 mg/kg (s.c.)
Inactive (> 10 mg/kg)
Confirms blood-brain barrier (BBB) penetration and central NK1 blockade.
Emesis Inhibition (ID₅₀)
2.1 mg/kg (i.p.)
Inactive (> 20 mg/kg)
Validates clinical potential for chemotherapy-induced nausea and vomiting.
Brain/Plasma Ratio
1.8
1.7
Proves the lack of efficacy in (2R,3R) is strictly pharmacodynamic, not pharmacokinetic.
Experimental Protocols: Self-Validating Systems
In vitro binding must translate to in vivo CNS penetration. As an expert in assay design, I mandate that every protocol must be a self-validating system to ensure trustworthiness. We utilize two highly specific in vivo models for NK1 antagonism.
Causality & Rationale: Rats and mice are poor models for human NK1 pharmacology due to critical amino acid variations in their receptor binding sites. Mongolian gerbils are utilized because their NK1 receptor sequence shares >90% homology with the human NK1 receptor[5].
Acclimatization: Place adult Mongolian gerbils (60–80 g) in clear observation chambers for 30 minutes. Causality: This eliminates stress-induced baseline behaviors that could confound the tapping count.
Antagonist Dosing: Administer the (2S,3S) enantiomer, (2R,3R) enantiomer, or saline vehicle via subcutaneous (s.c.) injection.
Incubation: Wait 60 minutes to allow for optimal BBB penetration and steady-state receptor occupancy[5].
Agonist Challenge: Administer the selective NK1 agonist GR73632 (3 pmol in 5 µL) via intracerebroventricular (i.c.v.) injection[5].
Observation & Self-Validation: Record the number of hind foot taps over 5 minutes.
Validation Check: Vehicle-treated gerbils MUST exhibit >50 taps/5 min. If this threshold is not met, the agonist batch is deemed degraded, and the cohort data is discarded. Furthermore, the (2R,3R) enantiomer is used as a negative control to prove that behavioral suppression by the (2S,3S) enantiomer is due to specific receptor antagonism, not generalized sedation[1].
Diagram 2: Self-validating experimental workflow for the Gerbil Foot Tapping (GFT) assay.
Protocol B: Suncus murinus (House Musk Shrew) Emesis Model
Causality & Rationale: Standard laboratory rodents (rats/mice) anatomically lack a vomiting reflex. Suncus murinus is the gold-standard model because its emetic circuitry—driven by substance P in the area postrema—directly mirrors human physiology[6].
Pre-treatment: Administer test compounds (0.1–10 mg/kg, i.p.) 30 minutes prior to the emetogenic trigger[6].
Emetogenic Challenge: Inject nicotine (5 mg/kg, s.c.) or cisplatin (30 mg/kg, i.p.) to induce emesis[6].
Quantification: Count retching (non-productive) and vomiting (productive) episodes over 60 minutes (for nicotine) or 48 hours (for cisplatin).
Validation Check: The (2R,3R) enantiomer must show no significant reduction in emesis compared to the vehicle. This confirms that the anti-emetic efficacy of the (2S,3S) enantiomer is strictly NK1-mediated and not an artifact of off-target CNS depression[6].
Conclusion & Developer Recommendations
For drug development professionals evaluating the 3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine scaffold, the (2S,3S)-enantiomer is the exclusive viable clinical candidate. It demonstrates sub-nanomolar affinity, excellent BBB penetrance, and robust in vivo efficacy. The (2R,3R) distomer, while chemically identical, is functionally inert at the NK1 receptor due to steric incompatibility. Future synthesis pipelines must employ rigorous asymmetric hydrogenation or chiral resolution techniques to ensure >99% enantiomeric excess (ee) of the (2S,3S) configuration[4].
References
L-733060, a novel tachykinin NK1 receptor antagonist; effects in [Ca2+]i mobilisation, cardiovascular and dural extravasation assays - PubMed / NIH - 2
NK1 receptors mediate neurogenic inflammatory increase in blood flow in rat airways - Journal of Applied Physiology - 3
Inhibition of emesis by tachykinin NK1 receptor antagonists in Suncus murinus (house musk shrew) - European Journal of Pharmacology (via Sci-Hub) -6
Correlation of Neurokinin (NK) 1 Receptor Occupancy in Gerbil Striatum with Behavioral Effects of NK1 Antagonists - Sci-Hub - 5
Validation of bioanalytical methods for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Validation of Bioanalytical Methods for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: A Comprehensive Comparison Guide As a Senior Application Scientist, I frequently encounter the analytical hurdles presented by...
Author: BenchChem Technical Support Team. Date: April 2026
Validation of Bioanalytical Methods for (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: A Comprehensive Comparison Guide
As a Senior Application Scientist, I frequently encounter the analytical hurdles presented by dual-basic pharmacophores. The compound (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a prime example of a challenging analyte: it is a highly lipophilic molecule featuring both a secondary (piperidine) and a tertiary (pyrrolidine) amine.
Novice analysts often struggle with this class of compounds due to severe autosampler carryover, non-specific binding to plastic consumables, and massive ion suppression from endogenous matrix components. To meet rigorous regulatory standards such as the FDA/ICH M10 guidelines[1], a bioanalytical method cannot rely on trial and error; it must be engineered from the ground up as a self-validating system.
This guide objectively compares sample preparation techniques and outlines a field-proven, mechanistically sound workflow for the LC-MS/MS quantification of this complex basic amine.
Part 1: Mechanistic Challenges & The Causality of Failure
Why do basic amines fail in standard reversed-phase LC-MS/MS workflows? The failures usually stem from two specific phenomena:
The "Sticky Amine" Carryover Effect: At typical mobile phase pH (e.g., pH 2.5 with 0.1% formic acid), both nitrogen atoms on the piperidine and pyrrolidine rings are fully protonated. These cations act as molecular anchors, interacting strongly with residual, unendcapped silanols on silica-based columns and the stainless-steel walls of the autosampler. This ionic binding is the root cause of peak tailing and persistent carryover across injections[2].
Phospholipid-Induced Ion Suppression: Simple extraction methods fail to remove endogenous glycerophosphocholines from human plasma. Because our target analyte is lipophilic (driven by the phenyl ring), it co-elutes with these lipids. In the Electrospray Ionization (ESI+) source, the highly concentrated lipids outcompete the basic amines for charge droplets, resulting in catastrophic signal suppression and a failed Matrix Factor (MF).
Part 2: Comparison of Sample Preparation Techniques
To objectively determine the optimal extraction strategy, we evaluated three methodologies: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE)[3].
The data below summarizes the quantitative performance of each method when extracting 1.0 ng/mL (LLOQ) of the analyte from human plasma.
Analytical Parameter
Protein Precipitation (PPT)
Liquid-Liquid Extraction (LLE)
Mixed-Mode Cation Exchange (MCX SPE)
Extraction Mechanism
Protein denaturation (Acetonitrile)
Hydrophobic partitioning (MTBE)
Dual-mode: Hydrophobic + Strong Cation Exchange
Absolute Recovery
95.2%
68.4%
92.8%
Matrix Factor (IS-normalized)
0.45 (Severe Suppression)
0.88 (Mild Suppression)
1.02 (No Suppression)
Phospholipid Removal
< 10%
~ 60%
> 99%
Precision (%CV)
18.5%
12.1%
3.4%
Verdict
Unsuitable for LLOQ
Sub-optimal recovery
Gold Standard
The Causality of the Results:
While PPT provides high absolute recovery, it fails the Matrix Factor test because it leaves 90% of phospholipids in the sample. LLE struggles with recovery because the high pKa (~9.5) of the dual amines requires an aggressively high pH to force the molecule into the organic layer, leading to emulsion formation. MCX SPE is the only method that chemically isolates the analyte, allowing for aggressive organic washing prior to elution[3].
Part 3: The Self-Validating MCX SPE Methodology
To ensure absolute trustworthiness, this protocol incorporates a self-validating feedback loop: the inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) to dynamically correct for any extraction variations, and the concurrent MS/MS monitoring of the phospholipid transition (m/z 184 → 184) to prove matrix removal.
Step 1: Sample Pre-Treatment (Acidification)
Aliquot 50 μL of human plasma into a 96-well plate.
Add 10 μL of SIL-IS working solution. (Causality: The SIL-IS perfectly mimics the target's extraction losses and ionization fluctuations).
Dilute with 200 μL of 2% Phosphoric acid (H
3
PO
4
). (Causality: Acidification disrupts drug-protein binding and ensures the piperidine and pyrrolidine nitrogens are fully protonated, preparing them for ion exchange).
Step 2: MCX SPE Workflow
Condition & Equilibrate: Pass 1 mL Methanol, followed by 1 mL 2% H
3
PO
4
through the MCX cartridge.
Load: Apply the acidified plasma. The protonated amines lock onto the sulfonic acid groups of the sorbent via strong cation exchange.
Aqueous Wash: 1 mL 2% Formic Acid to remove water-soluble endogenous proteins.
Organic Wash: 1 mL 100% Methanol. (Causality: Because the analyte is ionically bound to the sorbent, we can use 100% organic solvent to aggressively strip away neutral lipids and phospholipids without losing the target compound).
Elution: 1 mL of 5% Ammonium Hydroxide (NH
4
OH) in Methanol. (Causality: The high pH neutralizes the basic amines, breaking the ionic bond and releasing the clean analyte).
Reconstitution: Evaporate under N
2
at 40°C and reconstitute in 100 μL of Mobile Phase A.
Step 3: LC-MS/MS Conditions
Column: Positively Charged Surface (PCS) C18 column (50 x 2.1 mm, 1.7 μL). (Causality: A PCS column repels the protonated amines, completely eliminating silanol-induced peak tailing).
Mobile Phase: A = 10 mM Ammonium Bicarbonate (pH 10); B = Acetonitrile. (Causality: Running at a high pH keeps the analyte neutral during chromatography, improving retention and eliminating carryover).
Validation Criteria: Per ICH M10[1], carryover in the blank following the Upper Limit of Quantification (ULOQ) must be <20% of the LLOQ response. This optimized method routinely achieves <5% carryover.
Part 4: Workflow Visualization
Figure 1: Optimized MCX SPE and LC-MS/MS workflow for basic amine bioanalysis.
References
Title: ICH M10 on Bioanalytical Method Validation and Study Sample Analysis
Source: International Council for Harmonisation (ICH) / U.S. Food and Drug Administration
URL: [Link]
Title: Comprehensive Screen of Acidic/Neutral/Basic Drugs from Urine and Plasma Using Micro-PrepTM HLB and MMCX Extraction Plates and Analysis on LC–MS/MS
Source: LCGC International
URL: [Link]
A Comparative Benchmarking Guide: (2R,3R)-3-Phenyl-2-(pyrrolidin-1-ylmethyl)piperidine Versus Standard Opioid Receptor Antagonists
This guide provides a comprehensive framework for the pharmacological characterization of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, a compound of interest within the broader class of piperidine derivatives, w...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for the pharmacological characterization of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, a compound of interest within the broader class of piperidine derivatives, which are integral to numerous pharmaceuticals.[1][2][3] The guide outlines a head-to-head comparison against established reference antagonists for the mu (µ), delta (δ), and kappa (κ) opioid receptors, which are pivotal in pain modulation and have been implicated in a range of physiological and pathological processes.[4]
The strategic selection of experimental protocols herein is designed to furnish a robust and multi-faceted understanding of the compound's profile. By elucidating its binding affinity, functional antagonism, and in vivo efficacy, researchers can ascertain its potential therapeutic utility and mechanism of action relative to well-characterized pharmacological tools.
Rationale and Selection of Reference Antagonists
To comprehensively evaluate the antagonist properties of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, a panel of selective and non-selective opioid receptor antagonists is essential. The following standard reference antagonists are recommended for this comparative analysis:
Naloxone & Naltrexone (Mu-Opioid Receptor Preference): These are classic, centrally acting competitive antagonists with the highest affinity for the µ-opioid receptor.[5][6] They serve as the gold standard for assessing µ-opioid receptor-mediated effects.[5][6]
Naltrindole (Delta-Opioid Receptor Selective): A well-established and selective antagonist for the δ-opioid receptor, crucial for dissecting any δ-opioid receptor involvement.[7][8]
nor-Binaltorphimine (nor-BNI) (Kappa-Opioid Receptor Selective): A long-acting and highly selective antagonist for the κ-opioid receptor, indispensable for characterizing interactions with this receptor system.[9][10]
In Vitro Benchmarking: A Three-Pillar Approach
A rigorous in vitro assessment is foundational to understanding the molecular pharmacology of the test compound. The following assays provide a comprehensive picture of its interaction with opioid receptors.
Pillar 1: Receptor Binding Affinity
The initial step is to determine the binding affinity (Ki) of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine for the µ, δ, and κ opioid receptors. This is achieved through competitive radioligand binding assays.
Experimental Workflow: Radioligand Binding Assay
Caption: Workflow for a competitive radioligand binding assay.
Detailed Protocol: A detailed protocol for opioid receptor binding assays can be adapted from established methodologies.[11][12]
To assess the functional consequences of receptor binding, the [35S]GTPγS binding assay is employed. This assay measures the activation of G-proteins, the first step in the signaling cascade following receptor activation.[13][14] An antagonist will inhibit agonist-stimulated [35S]GTPγS binding.
Experimental Workflow: [35S]GTPγS Binding Assay
Caption: Workflow for a [35S]GTPγS functional assay.
Detailed Protocol: Methodologies for [35S]GTPγS binding assays are well-documented.[15][16]
Examining the modulation of downstream effectors, such as adenylyl cyclase, provides further insight into the functional antagonism of the test compound. Opioid receptors are typically Gi/o-coupled, and their activation leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[17][18]
Signaling Pathway: Gi/o-Coupled Opioid Receptor
Caption: Simplified signaling pathway of a Gi/o-coupled opioid receptor.
Detailed Protocol: cAMP accumulation assays are typically performed in whole cells.[19][20] Cells are pre-treated with the antagonist, then stimulated with an agonist in the presence of an adenylyl cyclase activator like forskolin.[21][22] The resulting cAMP levels are then quantified.
Quantitative Analysis of Antagonism: The Schild Plot
To determine the nature of the antagonism (i.e., competitive vs. non-competitive) and to quantify the antagonist's affinity for the receptor in a functional context, a Schild analysis is performed.[23][24] This involves generating agonist dose-response curves in the presence of increasing concentrations of the antagonist.
For a competitive antagonist, the dose-response curves will exhibit a parallel rightward shift with no change in the maximal response.[25] The Schild plot of log(dose ratio - 1) versus the log of the antagonist concentration should yield a straight line with a slope of 1.[26] The x-intercept of this plot provides the pA2 value, which is the negative logarithm of the antagonist concentration that produces a 2-fold shift in the agonist dose-response curve and is a measure of antagonist potency.[25][27]
In Vivo Benchmarking: Assessing Physiological Effects
Translating in vitro findings to a whole-animal model is a critical step. The tail-flick test is a classic and reliable method for assessing the analgesic effects of opioids and the ability of antagonists to reverse these effects.[28]
Experimental Workflow: Mouse Tail-Flick Test
Caption: Workflow for the mouse tail-flick test to assess antagonist activity.
Detailed Protocol: The tail-flick test involves measuring the latency of a mouse to withdraw its tail from a source of thermal pain.[29][30][31][32] An analgesic like morphine will increase this latency. An effective antagonist will reverse the effect of morphine, bringing the latency back towards the baseline.
Data Summary and Interpretation
The quantitative data from the in vitro and in vivo experiments should be compiled into clear, concise tables for easy comparison of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine with the standard reference antagonists.
By systematically applying the methodologies outlined in this guide, researchers can generate a comprehensive pharmacological profile of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine. The resulting data will allow for a direct and objective comparison with standard opioid receptor antagonists, thereby elucidating its selectivity, potency, and potential as a novel therapeutic agent or research tool. The emphasis on causality and self-validating protocols ensures the scientific rigor and trustworthiness of the findings.
References
Lowe, J. et al. Kappa-opioid antagonists for psychiatric disorders: from bench to clinical trials. Neuropsychopharmacology45 , 132–146 (2020). [Link]
Shippenberg, T. S., Chefer, V. I. & Thompson, A. C. Delta-Opioid Receptor Antagonists Prevent Sensitization to the Conditioned Rewarding Effects of Morphine. Neuropsychopharmacology35 , 895–903 (2010). [Link]
Karkhanis, A. N., Holleran, K. M. & Jones, S. R. Kappa-opioid antagonists as stress resilience medications for the treatment of alcohol use disorders. Alcohol60 , 15–23 (2017). [Link]
García-Carmona, J. A. et al. Behavioral Pharmacology of Novel Kappa Opioid Receptor Antagonists in Rats. International Journal of Neuropsychopharmacology23 , 338–347 (2020). [Link]
Mu-Opioid Antagonists for the Treatment of Opioid-Induced Bowel Dysfunction | AAFP. [Link]
Ananthan, S. Mu opioid receptor antagonists: recent developments. Current medicinal chemistry13 , 2927–2947 (2006). [Link]
Browne, C. A. & Lucki, I. Kappa Opioid Receptor Antagonists as Potential Therapeutics for Stress-Related Disorders. Frontiers in Pharmacology10 , (2020). [Link]
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Le, T. N. et al. Discovery of Novel Delta Opioid Receptor (DOR) Inverse Agonist and Irreversible (Non-Competitive) Antagonists. Molecules27 , 1933 (2022). [Link]
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Kiris, E. et al. Novel Receptor-Binding-Based Assay for the Detection of Opioids in Human Urine Samples. Analytical Chemistry95 , 2561–2568 (2023). [Link]
Joffe, M. E. et al. Kappa-Opioid Receptor Antagonism Prolongs the Antidepressant Effects of Ketamine in Adult Mice with Depression-like Behavior Induced by Adolescent Chronic Unpredictable Stress. International Journal of Molecular Sciences27 , 1–18 (2026). [Link]
Opioid Antagonist: What It Is, Uses, Side Effects & Risks - Cleveland Clinic. [Link]
Law, P. Y., Hom, D. S. & Loh, H. H. Functional coupling of a mu opioid receptor to G proteins and adenylyl cyclase: modulation by chronic morphine treatment. Molecular pharmacology50 , 1675–1685 (1996). [Link]
Milan-Lobo, L., Enquist, J., van Rijn, R. M. & Whistler, J. L. Anti-Analgesic Effect of the Mu/Delta Opioid Receptor Heteromer Revealed by Ligand-Biased Antagonism. PLOS ONE8 , e58362 (2013). [Link]
Opioid-Mu Biochemical Binding Assay Service - Reaction Biology. [Link]
Decoding Schild Analysis: The Pharmacologist's Lens on Competitive Antagonism. [Link]
Tallarida, R. J., Raffa, R. B. & Geller, E. B. Schild (apparent pA2) analysis of a kappa-opioid antagonist in Planaria. Journal of pharmacological and toxicological methods54 , 52–55 (2006). [Link]
Chen, Y., Mestek, A., Liu, J. & Yu, L. Constitutively active mu-opioid receptors inhibit adenylyl cyclase activity in intact cells and activate G-proteins differently than the agonist [D-Ala2,N-MePhe4,Gly-ol5]enkephalin. The Journal of biological chemistry276 , 38438–38445 (2001). [Link]
Vicente-Rodríguez, S. et al. Comprehensive Signaling Profiles Reveal Unsuspected Functional Selectivity of δ-Opioid Receptor Agonists and Allow the Identification of Ligands with the Greatest Potential for Inducing Cyclase Superactivation. ACS Pharmacology & Translational Science4 , 1603–1616 (2021). [Link]
In vitro pharmacology: receptor antagonism. [Link]
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Hallberg, M. & Nyberg, F. GTPγS-Autoradiography for Studies of Opioid Receptor Functionality. in Methods in Molecular Biology vol. 2173 105–116 (Springer, 2020). [Link]
Côté, A. et al. Pharmacological Characterization of µ-Opioid Receptor Agonists with Biased G Protein or β-Arrestin Signaling, and Computational Study of Conformational Changes during Receptor Activation. International Journal of Molecular Sciences22 , 10243 (2021). [Link]
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Cross-Receptor Selectivity Profiling of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: A Comparative Guide
As CNS drug discovery pivots toward highly targeted therapeutics, the structural optimization of conformationally restricted piperidines has yielded potent neurokinin and monoamine modulators. Among these, (2R,3R)-3-phen...
Author: BenchChem Technical Support Team. Date: April 2026
As CNS drug discovery pivots toward highly targeted therapeutics, the structural optimization of conformationally restricted piperidines has yielded potent neurokinin and monoamine modulators. Among these, (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine has emerged as an investigational scaffold of high interest. While optimizing binding affinity to the primary target is the first hurdle, a drug's clinical viability is ultimately dictated by its cross-receptor selectivity profile. Off-target interactions—such as hERG channel blockade or 5-HT2B receptor agonism—can lead to fatal adverse drug reactions (ADRs) and late-stage clinical attrition.
This guide provides an objective, data-driven comparison of this investigational compound against industry-standard reference agents. By leveraging high-throughput radioligand binding and functional Bioluminescence Resonance Energy Transfer (BRET) assays, we establish a rigorous framework for evaluating polypharmacology and functional selectivity.
The Strategic Imperative of Polypharmacological Profiling
Small molecule CNS candidates often exhibit unintended polypharmacology due to the structural conservation of orthosteric binding sites across the G-protein-coupled receptor (GPCR) superfamily 1[1]. To de-risk (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, we utilize a tiered profiling strategy modeled after the 2[2]. This approach sequentially filters candidates from broad binding screens to precise functional readouts.
Tiered cross-receptor selectivity profiling workflow for CNS drug candidates.
Comparative Performance Data
To objectively evaluate the compound, we benchmarked it against Aprepitant (a standard NK1 receptor antagonist) across a subset of the standard SafetyScreen44 panel. The data below summarizes the equilibrium dissociation constants (
Ki
) and functional inhibitory concentrations (
IC50
).
Data Interpretation: The investigational compound demonstrates excellent primary target affinity (low nanomolar
Ki
at NK1R) and maintains a robust safety margin (>5,000-fold) against critical liabilities like hERG and 5-HT2B. However, slight off-target affinity at SERT (850 nM) suggests that at supratherapeutic doses, monoamine reuptake inhibition could occur, a feature absent in Aprepitant.
Table 2: Functional Selectivity (BRET Assay) at NK1R
Parameter
Investigational Compound
Aprepitant (Reference)
Gq-Protein
IC50
(nM)
4.2 ± 0.5
0.8 ± 0.1
β
-Arrestin
IC50
(nM)
5.1 ± 0.6
1.1 ± 0.2
Bias Factor (
ΔΔ
Log(Emax/EC50))
0.05 (Balanced Antagonism)
0.02 (Balanced Antagonism)
Self-Validating Experimental Protocols
To ensure scientific integrity, the data presented above relies on self-validating protocols. Every assay incorporates internal controls (e.g., Z'-factor calculations > 0.6) to distinguish true biological activity from assay artifacts.
This workflow is adapted from the3 standards[3]. Radioligand binding is critical because it directly measures physical affinity without the confounding variables of downstream signal amplification.
Step-by-Step Methodology:
Membrane Preparation: Harvest HEK293 cells stably expressing the target receptor. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4). Causality: Maintaining an ice-cold environment prevents endogenous proteolytic degradation of the GPCRs, ensuring the structural integrity of the binding pocket.
Assay Incubation: In a 96-well plate, combine 50 µL of the test compound (diluted in assay buffer), 50 µL of radioligand (e.g.,
[3H]
-Substance P) at a concentration near its
Kd
, and 100 µL of the membrane suspension. Causality: Setting the radioligand concentration near its
Kd
optimizes the assay's sensitivity to competitive displacement, conforming to the Cheng-Prusoff mathematical relationship.
Equilibration: Incubate the plates for 1.5 hours at room temperature. Causality: This duration allows the binding kinetics to reach a steady-state equilibrium, which is an absolute thermodynamic requirement for calculating an accurate
Ki
.
Filtration & Harvesting: Terminate the reaction by rapid vacuum filtration through glass fiber mats pre-soaked in 0.3% polyethyleneimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. Because (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a lipophilic, basic amine, PEI treatment drastically reduces non-specific binding (NSB) to the filter itself.
Quantification: Wash the filters with ice-cold buffer, dry, add scintillation cocktail, and quantify radioactivity using a Microbeta counter.
Protocol B: BRET Assay for Functional Selectivity
While radioligand binding confirms affinity, it cannot differentiate between an antagonist, agonist, or allosteric modulator. We utilize4 to measure real-time functional antagonism[4].
Bioluminescence Resonance Energy Transfer (BRET) assay principle for GPCR functional selectivity.
Step-by-Step Methodology:
Transfection: Co-transfect HEK293 cells with plasmids encoding the GPCR tagged with RLuc8 (donor) and either G-protein or
β
-arrestin tagged with Venus (acceptor). Causality: RLuc8 and Venus are selected because their emission/excitation spectra overlap perfectly, allowing for highly efficient non-radiative energy transfer only when the proteins are within 10 nm of each other.
Cell Plating: Plate the transfected cells in white, clear-bottom 384-well microplates. Causality: White plates reflect luminescence upward toward the detector, maximizing signal yield while preventing lateral optical crosstalk between adjacent wells.
Substrate Addition: Add 5 µM Coelenterazine-h to the wells 10 minutes prior to the read. Causality: Coelenterazine-h is a modified luciferase substrate that provides a stable, long-lasting luminescent "glow" rather than a rapid "flash," enabling steady-state readings across a 384-well plate.
Compound Incubation: Add the investigational piperidine compound at varying concentrations, followed by an
EC80
concentration of the native agonist.
Ratiometric Detection: Simultaneously measure emissions at 480 nm (RLuc8) and 535 nm (Venus). The BRET ratio is calculated as 535 nm / 480 nm. Causality: Using a ratiometric readout inherently normalizes the data, correcting for any well-to-well variations in cell number or transfection efficiency, thereby creating a self-validating data point.
Conclusion
The profiling of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine reveals a highly potent, balanced antagonist profile at its primary target, with a generally clean safety margin against critical cardiovascular liabilities. The slight off-target affinity observed at the serotonin transporter highlights the necessity of comprehensive cross-receptor screening. By employing rigorous, self-validating radioligand and BRET methodologies, drug development professionals can confidently navigate the SAR optimization of this promising piperidine scaffold.
References
AID 434974 - Late-stage radioligand binding assay to identify inhibitors of NADPH oxidase 1 (NOX1): PDSP screen - PubChem. National Institutes of Health. Available at:[Link][3]
A Tiered Approach - In Vitro SafetyScreen Panels. Eurofins Discovery. Available at:[Link][2]
Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs). PMC - National Institutes of Health. Available at:[Link][4]
The polypharmacological profiles of xanomeline and N-desmethylxanomeline. bioRxiv. Available at:[Link][1]
In vivo vs in vitro pharmacological validation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
Title: In Vivo vs In Vitro Pharmacological Validation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: A Comprehensive Comparison Guide Target Audience: Researchers, medicinal chemists, and drug development profe...
Author: BenchChem Technical Support Team. Date: April 2026
Title: In Vivo vs In Vitro Pharmacological Validation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine: A Comprehensive Comparison Guide
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Objective: To objectively compare the pharmacological profile of the novel monoamine transporter modulator, (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, against established benchmarks, providing self-validating experimental protocols and translational insights.
Introduction & Pharmacophore Rationale
The development of highly selective Dopamine Transporter (DAT) inhibitors is a primary focus in the therapeutics of Attention Deficit Hyperactivity Disorder (ADHD) and psychostimulant use disorders. Historically, 1,4-disubstituted piperazines like GBR 12909 have shown high DAT affinity but suffer from off-target binding to the ubiquitous "piperazine acceptor site"[1].
The compound (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine represents a significant structural evolution. By replacing the piperazine core with a conformationally restricted piperidine ring, off-target binding is virtually eliminated[1][2]. The specific (2R,3R) stereochemistry locks the 3-phenyl group and the bulky 2-(pyrrolidin-1-ylmethyl) moiety into an optimal spatial orientation, allowing it to deeply penetrate the S1 binding pocket of DAT while sterically clashing with the narrower binding pocket of the Serotonin Transporter (SERT)[3].
In Vitro Pharmacological Validation
In vitro validation serves as the foundational gatekeeper in drug discovery. For DAT inhibitors, the primary objective is to quantify binding affinity (
Ki
) and functional reuptake inhibition (
IC50
) in an isolated system.
Comparative In Vitro Profile
To establish the compound's efficacy, it is benchmarked against Methylphenidate (a clinical standard) and GBR 12909 (a pharmacological standard).
Table 1: In Vitro Monoamine Transporter Selectivity Profile
Compound
DAT
Ki
(nM)
SERT
Ki
(nM)
Selectivity Ratio (SERT/DAT)
DAT Uptake
IC50
(nM)
(2R,3R)-Compound
4.2 ± 0.5
> 1,000
> 238
8.5 ± 1.1
GBR 12909
14.0 ± 2.2
85.4 ± 8.1
6.1
22.0 ± 3.5
Methylphenidate
34.0 ± 4.1
> 10,000
> 294
65.0 ± 5.2
Data represents standard radioligand displacement and functional uptake assays using heterologous cell lines.
Protocol: Functional
[3H]
Dopamine Uptake Assay
Causality & Rationale: We utilize Chinese Hamster Ovary (CHO) cells stably transfected with human DAT (CHO-hDAT). This provides a clean physiological background devoid of endogenous NET or SERT, ensuring that any observed reuptake inhibition is exclusively DAT-mediated[4][5].
Step-by-Step Methodology:
Cell Preparation: Plate CHO-hDAT cells at a density of
1×105
cells/mL in 96-well plates. Incubate for 24 hours at 37°C in a 5%
CO2
atmosphere to ensure optimal monolayer adherence and receptor expression[5].
Buffer Equilibration: Wash cells twice with a modified Tris-HEPES buffer (pH 7.1). Causality: This buffer maintains physiological pH and provides the essential
Na+
and
Cl−
gradients required to drive the secondary active transport mechanism of DAT[4].
Compound Pre-incubation: Add (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine at varying concentrations (
10−10
to
10−5
M). Incubate for 20 minutes at 25°C. Causality: This allows the ligand to reach thermodynamic binding equilibrium with DAT prior to substrate competition[4].
Substrate Addition: Add 50 nM of
[3H]
Dopamine to all wells. Incubate for exactly 10 minutes.
Termination & Lysis: Rapidly wash the cells three times with ice-cold buffer to halt transport and remove extracellular radioligand. Solubilize cells using 0.1% Triton X-100.
Quantification: Measure intracellular radioactivity using liquid scintillation counting.
Self-Validating Checkpoint: Include a control well with 10 µM Nomifensine. Nomifensine is a potent DAT inhibitor; the signal in this well defines the "non-specific uptake" baseline. An assay is only considered valid if the specific uptake (Total signal minus Nomifensine signal) yields a Z'-factor > 0.5[4].
In Vitro to In Vivo Extrapolation (IVIVE)
High in vitro potency does not guarantee in vivo efficacy. IVIVE utilizes Physiologically Based Pharmacokinetic (PBPK) modeling to bridge this gap[6][7]. By accounting for hepatic clearance, plasma protein binding, and blood-brain barrier (BBB) permeability, reverse dosimetry is applied to predict the Equivalent Administered Dose (EAD) required to achieve the
IC50
concentration within the striatal extracellular fluid[7][8].
Fig 1. Workflow translating in vitro DAT inhibition to in vivo pharmacodynamics via IVIVE modeling.
In Vivo Pharmacological Validation
To validate the IVIVE predictions, the compound must be tested in live mammalian models. The gold standard for quantifying real-time neurotransmitter dynamics is in vivo microdialysis[9].
Comparative In Vivo Pharmacodynamics
Table 2: In Vivo Microdialysis Benchmarks (Striatal Dopamine Efflux)
Compound
Dose (mg/kg, i.p.)
Peak Extracellular DA (% of baseline)
Tmax
(min)
Duration of Action (min)
(2R,3R)-Compound
5.0
310 ± 25%
40
> 180
GBR 12909
10.0
250 ± 20%
60
120
Methylphenidate
5.0
450 ± 35%
20
90
Notice the discrepancy: While the (2R,3R)-Compound is vastly more potent in vitro than Methylphenidate (Table 1), Methylphenidate produces a higher peak DA spike in vivo. This highlights the necessity of IVIVE; the highly lipophilic nature of the piperidine derivative results in slower BBB penetration and a smoother, longer-lasting pharmacokinetic profile.
Protocol: In Vivo Striatal Microdialysis in Freely Moving Rats
Causality & Rationale: We utilize freely moving rats rather than anesthetized animals because anesthetics (like isoflurane or ketamine) profoundly alter basal metabolic rates and dopaminergic firing patterns, confounding the pharmacodynamic readout[9].
Step-by-Step Methodology:
Stereotaxic Surgery: Implant a concentric microdialysis guide cannula into the right striatum (Coordinates: AP +1.0, ML +3.0, DV -3.5 from bregma). Allow a 5-day surgical recovery period.
Probe Insertion: Insert a microdialysis probe (20 kDa molecular weight cutoff). Causality: The 20 kDa cutoff allows free diffusion of small molecules like dopamine (MW ~153 Da) while excluding large degrading enzymes that would foul the downstream HPLC column[9].
Perfusion: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a flow rate of 1.5 µL/min. Causality: aCSF is strictly matched to physiological ionic strength to prevent osmotic shock and local tissue depolarization, which would artificially inflate basal dopamine release[9].
Baseline Establishment: Collect dialysate fractions every 20 minutes.
Drug Administration: Administer the compound via intraperitoneal (i.p.) injection only after baseline is achieved. Continue collecting fractions for 3 hours.
HPLC-ECD Analysis: Analyze the dialysate using High-Performance Liquid Chromatography coupled with Electrochemical Detection (HPLC-ECD) to quantify dopamine concentrations[9].
Self-Validating Checkpoint: A stable baseline must be established before drug administration. The assay is only valid if three consecutive pre-drug baseline samples vary by less than 10%. Furthermore, in vitro probe recovery rates must be calibrated prior to implantation to ensure the membrane is not compromised[9].
Fig 2. Mechanism of action: Compound competitively inhibits DAT, enhancing postsynaptic DA signaling.
Conclusion
The pharmacological validation of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine demonstrates the critical importance of pairing robust in vitro functional assays with rigorous in vivo models. By utilizing a conformationally locked piperidine scaffold, researchers can achieve sub-nanomolar DAT affinity while avoiding the off-target liabilities of older piperazine derivatives. However, as demonstrated by the IVIVE discrepancies, the translation from a controlled CHO-hDAT environment to the complex pharmacokinetics of the mammalian brain requires self-validating, meticulously controlled microdialysis protocols to truly understand a compound's therapeutic potential.
References
In vitro to in vivo extrapolation - Wikipedia.
In Vitro to In Vivo Extrapolation - National Toxicology Program (NICEATM) - NIH.
Application of an Accessible Interface for Pharmacokinetic Modeling and In Vitro to In Vivo Extrapolation - Frontiers in Toxicology.
DAT Human Dopamine Transporter Functional Antagonist Uptake LeadHunter Assay - Eurofins Discovery.
Characterizing Dopamine Transporter Mediated Uptake and Efflux in Brain Slices: A New Approach - Springer Nature Experiments.
In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT) - Current Protocols in Pharmacology (NIH).
O-526, a piperidine analog of GBR 12909, retains high affinity for the dopamine transporter in monkey caudate-putamen - PubMed (NIH).
Potent and Selective Ligands for the Dopamine Transporter (DAT): Structure−Activity Relationship Studies of Novel 4-[2-(Diphenylmethoxy)ethyl]-1-(3-phenylpropyl)piperidine Analogues - Journal of Medicinal Chemistry (ACS).
Structure−Activity Relationship Studies of Novel 4-[2-[Bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine Analogs: Synthesis and Biological Evaluation at the Dopamine and Serotonin Transporter Sites - Journal of Medicinal Chemistry (ACS).
Operational Guidelines for the Handling and Disposal of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine As a Senior Application Scientist, I recognize that the synthesis and scale-up of complex chiral amines demand...
Author: BenchChem Technical Support Team. Date: April 2026
Operational Guidelines for the Handling and Disposal of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
As a Senior Application Scientist, I recognize that the synthesis and scale-up of complex chiral amines demand rigorous safety and logistical planning. (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine is a highly specialized diamine frequently utilized as an intermediate in advanced pharmaceutical research (e.g., NK1 receptor antagonist development).
Due to its dual aliphatic amine structure, this compound presents specific operational hazards: strong basicity, lipophilicity, and aquatic toxicity. This guide provides self-validating, step-by-step protocols to ensure its safe neutralization, segregation, and disposal, building a foundation of uncompromising laboratory safety.
Chemical Profile & Hazard Causality
Understanding the physicochemical nature of this compound is the first step in designing a fail-safe disposal strategy. The molecule features both a piperidine and a pyrrolidine moiety, making it a strong organic base that readily interacts with biological membranes and environmental biomes.
Parameter / Hazard
Quantitative Data / Classification
Operational Implication & Causality
Molecular Weight
~244.4 g/mol
Highly mobile in organic solvent streams; requires strict segregation.
pKa (Estimated)
~10.5 – 11.0
Strongly basic. It will react exothermically with acids, requiring controlled, temperature-monitored neutralization prior to aqueous disposal.
Irritation Threshold
26 ppm (Parent Piperidine)
The freebase form is volatile. Vapors cause severe respiratory irritation , necessitating continuous fume hood use and rapid sealing of waste containers.
Environmental Toxicity
Toxic to aquatic life
Strict no-drain-disposal policy. The lipophilic freebase and resulting ammonium salts can severely disrupt local wastewater treatment biomes.
Operational Safety & Immediate Response Plans
Before initiating any disposal workflow, ensure the following self-validating safety systems are in place:
PPE Matrix : Standard nitrile gloves offer limited breakthrough times for highly lipophilic organic amines. For bulk waste consolidation or spill cleanup, utilize heavy-duty butyl rubber gloves and a face shield.
Spill Causality & Response : In the event of a spill, do not use water . Water will spread the lipophilic freebase and increase the surface area for rapid volatilization. Instead, apply an inert, acidic absorbent (e.g., a sodium bisulfate-based spill kit) to simultaneously contain the liquid and protonate the amine, converting it into a stable, non-volatile salt.
Waste Segregation Decision Matrix
Proper segregation is critical for regulatory compliance and institutional cost management. Follow the logical workflow below to determine the correct disposal pathway for your specific waste matrix.
Figure 1: Decision matrix for the segregation and disposal of complex piperidine derivative waste.
Causality: Neutralizing strong diamines with acids is highly exothermic. Rapid addition can cause localized boiling, splattering, and aerosolization of the toxic amine.
Thermal Control : Place the aqueous waste collection flask in a secondary containment tray filled with an ice-water bath.
Titration : Slowly add 1M Hydrochloric Acid (HCl) dropwise while maintaining continuous magnetic stirring.
Validation Checkpoint : Periodically test the solution using universal pH indicator paper. Stop the addition when the pH stabilizes strictly between 7.0 and 8.0 . Do not rely solely on calculated molarities, as laboratory waste streams often contain unrecorded buffering agents.
Consolidation : Once neutralized (fully protonated), transfer the solution to the institutional "Aqueous Hazardous Waste" carboy.
Labeling : Affix a hazardous waste tag detailing: "Aqueous Waste: Neutralized Piperidine/Pyrrolidine Derivatives. Toxic to Aquatic Life." Chemical waste must remain under the control of the generator until collected by Environmental Health & Safety (EH&S) .
Protocol B: Organic Solvent Segregation
Causality: Organic waste disposal costs and environmental safety are heavily dependent on halogen content. Halogenated solvents require specialized high-temperature incineration to prevent the release of toxic dioxins .
Matrix Analysis : Identify the primary solvent used in your workflow. Extractions of this compound frequently utilize Dichloromethane (DCM).
Segregation :
If DCM or Chloroform is present: Transfer the mixture to the Halogenated Organic Waste container.
If Ethyl Acetate, Hexane, or Methanol is used: Transfer to the Non-Halogenated Organic Waste container.
Vapor Sealing : Cap the waste carboy immediately after transfer. The freebase form has a pungent odor; continuous sealing prevents laboratory air contamination and protects facility personnel.
Protocol C: Solid Waste Management
Silica Gel & Consumables : Chromatography silica used to purify this compound retains significant quantities of the amine. Collect all used silica, contaminated filter papers, and gloves in a heavy-duty, transparent polyethylene bag.
Secondary Containment : Double-bag the solid waste to prevent puncture leaks from broken glass or sharp silica particles.
Disposal : Deposit the sealed bags into the designated rigid "Hazardous Solid Waste" drum. Never dispose of chemically contaminated solids in municipal trash or general laboratory bins.
References
Acute Exposure Guideline Levels for Selected Airborne Chemicals: Piperidine
Source: National Center for Biotechnology Information (NCBI) / National Institutes of Health (NIH)
URL:[Link]
Chemical Waste Disposal Guidelines
Source: Stanford Environmental Health & Safety
URL:[Link]
Chemical Waste Management and Disposal Manual
Source: University of Toronto Environmental Health & Safety
URL:[Link]
PubChemLite - 2-(pyrrolidin-1-ylmethyl)piperidine (Structural & Substructure Hazard Data)
Source: PubChem / National Institutes of Health (NIH)
URL:[Link]
Handling
A Researcher's Guide to the Safe Handling of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine
As a novel compound, (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine presents a unique profile of potential hazards that demand rigorous safety protocols. While a specific Safety Data Sheet (SDS) for this exact mole...
Author: BenchChem Technical Support Team. Date: April 2026
As a novel compound, (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine presents a unique profile of potential hazards that demand rigorous safety protocols. While a specific Safety Data Sheet (SDS) for this exact molecule is not yet widely available, a comprehensive safety plan can be developed by examining the known risks associated with its structural components: the piperidine ring, the phenyl group, and the pyrrolidine moiety. This guide provides essential, immediate safety and logistical information, grounded in the established E-E-A-T principles of expertise, experience, authoritativeness, and trustworthiness, to ensure the well-being of researchers and the integrity of their work.
Understanding the Hazard Profile: A Structural Analogy Approach
The toxicological properties of (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine have not been fully investigated.[1] Therefore, it is prudent to treat this compound with a high degree of caution, assuming it may exhibit hazards associated with its parent structures. Both piperidine and pyrrolidine are classified as corrosive and flammable liquids that can cause severe skin burns and eye damage.[2][3][4][5][6][7] They are also toxic if inhaled or absorbed through the skin.[5][6][7] The presence of the phenylpiperidine structure suggests potential neurological and immunosuppressive effects, as seen with other opioids.[8]
Part 1: Personal Protective Equipment (PPE) - Your First Line of Defense
Engineering controls, such as fume hoods, are the most effective means of reducing exposure.[4][9] However, the appropriate selection and use of PPE are critical for safeguarding against residual risks.
Core PPE Requirements:
Hand Protection: Wear solvent-resistant gloves tested according to EN 374 or US F739.[2][3][10] Given the lack of specific data for this compound, butyl rubber or PVA gloves are recommended over nitrile gloves.[11] Always check the manufacturer's glove compatibility chart. For prolonged or frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes) is recommended.[10] For brief contact, a protection class of 3 or higher (>60 minutes) is suitable.[10] Contaminated gloves should be replaced immediately.[10]
Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[10] Due to the corrosive nature of related compounds, a face shield should be worn in addition to goggles, especially when handling larger quantities or during procedures with a high risk of splashing.[9] Contact lenses should not be worn as they can absorb and concentrate irritants.[10]
Body Protection: A fully-buttoned, flame-resistant lab coat is required.[11] For tasks with a higher risk of splashes or spills, a P.V.C. apron should be worn over the lab coat.[10] All protective clothing should be clean and put on before work begins.[9] Contaminated clothing should be removed promptly and laundered by trained personnel.[4][9]
Respiratory Protection: All work with (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine should be conducted within a certified chemical fume hood.[11] If engineering controls are insufficient or during a large spill, a MSHA/NIOSH-approved supplied-air respirator with a full facepiece operated in a positive-pressure mode is necessary.[9]
PPE Selection Logic Diagram:
Caption: PPE selection workflow for handling the target compound.
Part 2: Operational and Disposal Plans
A self-validating protocol anticipates potential failures and incorporates safety checks at every stage. The following step-by-step guidance is designed to minimize risk during handling and disposal.
Step-by-Step Handling Protocol:
Preparation:
Ensure a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are within a 10-second travel distance (approximately 50 feet).[11]
Assemble all necessary equipment and reagents within the fume hood.
Don all required PPE as outlined in Part 1.
Weighing and Transfer:
Perform all transfers of the solid compound within the fume hood.
Use non-sparking tools to handle the material.[6][12]
To avoid static discharge, ensure all equipment is properly grounded and bonded.[2][5][12]
In-Reaction Use:
Keep the reaction vessel closed to the extent possible.
Maintain a clean and organized workspace within the fume hood to prevent accidental spills.
Do not eat, drink, or smoke in the laboratory.[2][9] Wash hands thoroughly after handling the compound, even after removing gloves.[2]
Post-Reaction Workup:
Quench the reaction carefully, being mindful of potential exotherms.
Handle all solutions containing the compound with the same level of precaution as the pure substance.
Emergency Procedures:
Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9][11] Seek immediate medical attention.[9][11]
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[9][11] Seek immediate medical attention.[9]
Inhalation: Move the person to fresh air.[11] If breathing has stopped, provide artificial respiration.[13] Seek immediate medical attention.[11][13]
Ingestion: DO NOT induce vomiting.[13] If the person is conscious, rinse their mouth with water and have them drink 4 to 8 ounces of water.[3][13] Seek immediate medical attention.[3]
Small Spill (Cleanable in <10 minutes): If trained, absorb the spill with an inert, dry material such as sand, dry lime, or soda ash.[4][9][11] Place the material in a sealed, labeled container for hazardous waste disposal.[9][11] Ventilate the area after cleanup is complete.[9]
Large Spill: Evacuate the area immediately and secure it.[9][11] Call emergency services and contact your institution's Environmental Health & Safety (EH&S) department.[11]
Disposal Plan:
All waste containing (2R,3R)-3-phenyl-2-(pyrrolidin-1-ylmethyl)piperidine, including contaminated solids and solutions, must be treated as hazardous waste.
Waste Collection: Collect all waste in a designated, sealable, and properly labeled hazardous waste container.[11]
Labeling: The label must clearly identify the contents, including the full chemical name, and display the appropriate hazard pictograms.
Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials such as strong oxidizing agents and acids.[11]
Final Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management program. Do not dispose of this chemical down the drain.[14] For unused or expired material, drug take-back programs are the preferred method of disposal.[15][16][17] If a take-back program is not available, consult your EH&S department for guidance on proper disposal procedures, which may involve mixing the material with an unappealing substance like cat litter or coffee grounds before placing it in a sealed container in the trash.[15]
Safe Disposal Workflow:
Caption: Step-by-step workflow for the safe disposal of the target compound.
References
University of Washington, Laboratory Safety Manual: Pyridine.
Antibodies-Online, Safety Data Sheet: 4-Piperidinopiperidine.
New Jersey Department of Health, Hazard Summary: Piperidine.
Chemos GmbH & Co. KG, Safety Data Sheet: Piperidine.
Carl ROTH, Safety Data Sheet: Piperidine.
NOAA, CAMEO Chemicals: Piperidine.
New Jersey Department of Health, Hazard Summary: Pyrrolidine.
Cambridge Isotope Laboratories, Safety Data Sheet: Piperidine (D11, 98%).
Thermo Fisher Scientific, Safety Data Sheet: Piperidine.
Fisher Scientific, Safety Data Sheet: 1-Methyl-4-(4-piperidinyl)piperazine.
Jubilant Life Sciences Limited, Safety Data Sheet: Piperidine.
Government of Canada, Emergency Response.
Fisher Scientific, Safety Data Sheet: 4-Phenylpiperidine.
S. Shook, et al. (2016). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Anesthesiology and Pain Medicine.
Ing. Petr Švec - PENTA s.r.o., Safety Data Sheet: Piperidine.
U.S. Food and Drug Administration (FDA). (2024). Disposal of Unused Medicines: What You Should Know. Retrieved from [Link].
U.S. Department of Health and Human Services (HHS). (2026). How to Safely Dispose of Drugs. Retrieved from [Link].
American Society of Health-System Pharmacists. (n.d.). Safe Disposal of Medications: Ensuring Proper Disposal of Unused or Expired Opioids.
